Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Core Science & Biosynthesis

Architectural Rigidity in Chemical Design: A Technical Guide to Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Executive Summary

In modern drug discovery and polymer science, the spatial orientation of functional groups is as critical as their chemical reactivity. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS: 1132677-95-2) is a highly functionalized, conformationally locked intermediate[1]. Built upon a rigid norbornene (bicyclo[2.2.1]heptene) core, this molecule provides three orthogonal reactive handles: a formyl group, a carboxybenzyl (Cbz)-protected amine, and a strained cyclic double bond. This whitepaper details the structural properties, mechanistic functionalization, and step-by-step experimental protocols for utilizing this versatile scaffold in advanced chemical synthesis.

Structural & Physicochemical Profiling

The bicyclo[2.2.1]heptane scaffold forces substituents into well-defined endo or exo trajectories, preventing the free rotation typically seen in linear aliphatic chains. This rigidity decreases the entropic penalty of protein-ligand binding, making it a privileged motif in medicinal chemistry ()[2].

The quantitative physicochemical properties of the compound are summarized below[3]:

Property	Value
Chemical Name	Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate
CAS Number	1132677-95-2
Molecular Formula	C₁₆H₁₇NO₃
Molecular Weight	271.31 g/mol
SMILES String	O=CC1C2CC(C=C2)C1NC(=O)OCc1ccccc1
Hydrogen Bond Donors	1 (Carbamate -NH)
Hydrogen Bond Acceptors	3 (Aldehyde C=O, Carbamate C=O, Carbamate -O-)
Rotatable Bonds	4

Mechanistic Causality in Orthogonal Functionalization

The true utility of this molecule lies in its capacity for orthogonal functionalization without cross-reactivity.

• The Formyl Group : Acts as an electrophilic handle for reductive amination or Wittig olefination.

• The Norbornene Double Bond : Highly strained, making it an ideal monomer for Ring-Opening Metathesis Polymerization (ROMP) ()[4].

• The Cbz-Protected Amine : Stable to mild acids and bases, it can be selectively removed via hydrogenolysis (Pd/C, H₂) to reveal a primary amine for subsequent amide coupling.

Orthogonal functionalization pathways of the bicyclic scaffold.

Experimental Methodologies

Protocol A: Chemoselective Reductive Amination

Objective: To couple a primary amine to the 3-formyl position while preserving the Cbz group and the norbornene double bond.

Causality & Design: Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen over sodium borohydride (NaBH₄) because the electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride. This makes the reagent chemoselective for the transient iminium ion over the unreacted aldehyde, preventing direct reduction to an alcohol ()[5].

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under argon, dissolve Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (1.0 eq) and the target primary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE, 0.2 M). Reasoning: DCE provides optimal solubility and accelerates the reaction compared to THF[5].

• Imine Formation: Add glacial acetic acid (1.0 eq) to the mixture. Stir at room temperature for 1 hour. Reasoning: Mild acid catalysis facilitates the dehydration step to form the imine without degrading the acid-stable Cbz group.

• Reduction: Add NaBH(OAc)₃ (1.5 eq) portion-wise over 10 minutes. Stir the suspension at room temperature for 12 hours. Validation: Monitor the disappearance of the aldehyde proton (~9.5 ppm) via ¹H NMR or TLC.

• Quenching: Slowly add saturated aqueous NaHCO₃ to the reaction mixture until gas evolution ceases. Reasoning: Neutralizes the acetic acid and safely decomposes unreacted hydride species.

• Isolation: Extract the aqueous layer with dichloromethane (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

Protocol B: Ring-Opening Metathesis Polymerization (ROMP)

Objective: To polymerize the norbornene core into a functionalized bottlebrush polymer or biomaterial.

Causality & Design: Grubbs' 2nd or 3rd Generation Ruthenium Catalysts are utilized due to their exceptional functional group tolerance. Unlike early Schrock molybdenum catalysts, Ruthenium carbenes are not poisoned by the Lewis basic carbamate or aldehyde oxygens ()[4].

Step-by-Step Procedure:

• Monomer Preparation: Dissolve the monomer (Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate) in anhydrous, degassed dichloromethane (DCM) to a concentration of 0.1 M. Reasoning: Degassing removes oxygen, which can prematurely oxidize the active ruthenium carbene.

• Initiation: Prepare a stock solution of Grubbs' 2nd Generation Catalyst in DCM. Rapidly inject the catalyst into the vigorously stirring monomer solution to achieve a Monomer:Catalyst ratio of 50:1. Reasoning: Rapid initiation relative to propagation ensures a living polymerization with a low dispersity index (Đ).

• Propagation: Allow the reaction to stir at room temperature for 45 minutes. Validation: Complete conversion can be confirmed by the disappearance of the sharp norbornene olefinic protons (~6.0-6.3 ppm) and the appearance of broad polymeric olefin signals in ¹H NMR.

• Termination: Quench the active chain ends by adding an excess of ethyl vinyl ether (100 eq relative to catalyst). Stir for 30 minutes. Reasoning: Ethyl vinyl ether undergoes rapid metathesis with the propagating ruthenium carbene to form a stable, metathesis-inactive Fischer carbene, cleanly terminating the polymer chain[4].

• Precipitation: Concentrate the reaction mixture to a minimal volume and precipitate the polymer by dropwise addition into vigorously stirred cold methanol. Filter the resulting solid and dry under high vacuum.

Applications in Drug Discovery & Biomaterials

The strategic incorporation of the bicyclo[2.2.1]heptane core has profound implications. In fragment-based drug discovery (FBDD), this scaffold is used to map the 3D space of a receptor's binding pocket. For example, similar rigid norbornane derivatives have been successfully deployed as potent, selective antagonists for the Prostaglandin D2 (PGD2) receptor and as modulators for KCNQ potassium channels, outperforming flexible linear analogs ()[2].

Alternatively, the ROMP of this monomer yields polymers with high backbone rigidity and densely packed functional groups. The pendant aldehyde can be post-synthetically modified with amino-oxy or hydrazide-containing fluorophores, drugs, or targeting peptides, creating highly tailored polymeric nanomedicines.

References

• Molport . benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate. Available at:[Link]

• Abdel-Magid, A. F., et al. (1996) . Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Gkikas, M., et al. (2019) . Grubbs’ and Schrock’s Catalysts, Ring Opening Metathesis Polymerization and Molecular Brushes—Synthesis, Characterization, Properties and Applications. MDPI Polymers. Available at:[Link]

Sources

• 1. 1132677-95-2|Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate| Ambeed [ambeed.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate | Molport-019-322-979 | Novel [molport.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Whitepaper: Synthetic Utility and Physicochemical Profiling of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Executive Summary

In the pursuit of novel therapeutics and advanced biomaterials, the spatial arrangement of pharmacophores is as critical as their chemical identity. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS: 1132677-95-2) is a highly specialized, conformationally restricted bicyclic building block. Featuring an orthogonal triad of reactive sites—an electrophilic formyl group, a Cbz-protected nucleophilic amine, and a strained endocyclic olefin—this scaffold serves as a foundational intermediate for synthesizing complex peptidomimetics, chiral ligands, and functionalized polymers.

This guide provides an in-depth mechanistic analysis and self-validating experimental workflows for deploying this molecule in advanced synthetic applications, fully grounded in verified chemical data [1].

Physicochemical Profiling & Quantitative Data

Understanding the physical parameters of this norbornene derivative is essential for predicting its behavior in multi-step library synthesis and chromatographic purification. Below is the consolidated physicochemical profile [2].

Property	Value	Structural Significance
Chemical Name	Benzyl (3-formylbicyclo[2.2.1]hept-5-en-2-yl)carbamate	Defines the core norbornene architecture.
CAS Registry Number	1132677-95-2	Unique identifier for procurement and QA [3].
Molecular Formula	C₁₆H₁₇NO₃	Dictates mass spectrometric targeting.
Molecular Weight	271.31 g/mol	Optimal low-MW fragment for drug discovery.
Monoisotopic Mass	271.1208 Da	Target mass for high-resolution LC-MS validation.
Hydrogen Bond Donors	1 (Carbamate NH)	Influences solubility and target-protein binding.
Hydrogen Bond Acceptors	3 (Formyl C=O, Carbamate C=O, O)	Facilitates dipole interactions in active sites.
Ring Strain (Core)	~27.2 kcal/mol	Thermodynamic driver for metathesis reactions.

Structural Significance & Mechanistic Rationale

The strategic incorporation of the bicyclo[2.2.1]hept-5-ene (norbornene) architecture provides a rigid stereochemical framework that significantly restricts the conformational degrees of freedom of attached moieties. In medicinal chemistry, minimizing the entropic penalty of target binding is paramount.

The utility of CAS 1132677-95-2 lies in its orthogonal reactivity :

• The Formyl Group (-CHO): Highly electrophilic and primed for reductive aminations or Wittig olefination. It allows for the rapid generation of secondary/tertiary amines without cross-reacting with the protected primary amine.

• The Cbz-Protected Amine (-NHCbz): The benzyl carbamate is highly stable under reductive and mildly basic conditions. It can be orthogonally unmasked via hydrogenolysis (H₂, Pd/C) to reveal a primary amine for subsequent amide coupling.

• The Endocyclic Olefin: The inherent ring strain of the bicyclic system makes the double bond highly susceptible to Ring-Opening Metathesis Polymerization (ROMP) or dihydroxylation, leaving the formyl and amine groups intact.

Orthogonal Reactivity Pathways

Orthogonal reactivity pathways of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating explicit mechanistic causality for every reagent choice and built-in analytical checkpoints.

Protocol A: Chemo-Selective Reductive Amination

Objective: To synthesize a conformationally restricted secondary amine by selectively targeting the formyl group while preserving the Cbz-amine and the olefin.

• Step 1: Iminium Condensation

  • Action: Dissolve 1.0 mmol of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in 5 mL of anhydrous 1,2-dichloroethane (DCE). Add 1.2 mmol of the target primary amine and 0.1 mmol of glacial acetic acid.

  • Causality: DCE is chosen over DCM due to its higher boiling point, allowing mild heating if the primary amine is sterically hindered. Acetic acid acts as a Brønsted acid catalyst; it protonates the formyl oxygen to increase electrophilicity without fully sequestering the nucleophilic amine as an unreactive salt.

• Step 2: Hydride Reduction

  • Action: Stir for 2 hours at 25°C. Add 1.5 mmol of Sodium triacetoxyborohydride (NaBH(OAc)₃) in three portions over 15 minutes.

  • Causality: NaBH(OAc)₃ is a mild, chemo-selective reducing agent. The electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, ensuring it selectively attacks the highly electrophilic iminium intermediate rather than the unreacted formyl group, preventing the formation of undesired alcohol byproducts.

• Step 3: Quench and Phase Separation

  • Action: Quench by adding 5 mL of saturated aqueous NaHCO₃. Stir vigorously for 30 minutes until gas evolution ceases. Extract with dichloromethane (3 x 5 mL).

  • Causality: The basic NaHCO₃ neutralizes the acetic acid and safely hydrolyzes unreacted borohydride species (releasing CO₂ and H₂ gas). This prevents the newly formed secondary amine from remaining protonated and partitioning into the aqueous waste layer.

• Step 4: System Validation

  • Action: Validate conversion via LC-MS.

  • Causality: The complete disappearance of the starting material mass (m/z 272.1 [M+H]⁺) and the appearance of the target secondary amine mass confirms successful coupling.

Protocol B: Ring-Opening Metathesis Polymerization (ROMP)

Objective: To polymerize the norbornene core to create high-density functionalized biomaterials.

• Step 1: Monomer Preparation

  • Action: Dissolve 0.5 mmol of the monomer in 10 mL of anhydrous dichloromethane (DCM). Degas the solution by bubbling Argon for 15 minutes.

  • Causality: Ruthenium-based metathesis catalysts are highly sensitive to dissolved oxygen, which can prematurely oxidize the metal center and terminate the catalytic cycle.

• Step 2: Initiation and Propagation

  • Action: Add 0.025 mmol (5 mol%) of Grubbs 3rd Generation Catalyst. Stir at room temperature for 4 hours.

  • Causality: The high ring strain of the bicyclo[2.2.1]hept-5-ene core provides the thermodynamic driving force for ring-opening. The 3rd generation catalyst is selected for its rapid initiation kinetics, yielding polymers with low polydispersity indices (PDI).

• Step 3: Termination

  • Action: Add 0.5 mL of ethyl vinyl ether and stir for 30 minutes.

  • Causality: Ethyl vinyl ether reacts with the active ruthenium alkylidene to form a stable, metathesis-inactive Fischer carbene, effectively capping the polymer chain and preventing unwanted cross-metathesis or back-biting during workup.

• Step 4: System Validation

  • Action: Precipitate the polymer in cold methanol, filter, and analyze via Gel Permeation Chromatography (GPC) and ¹H-NMR.

  • Causality: GPC confirms the molecular weight distribution. ¹H-NMR confirms the disappearance of the sharp monomeric olefinic protons (~6.0 ppm) and the appearance of broadened polymeric olefinic signals, validating successful ring-opening.

References

• Ambeed. 1132677-95-2 | Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate. Retrieved from 1

• Bidepharm. CAS:1132677-95-2 Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate. Retrieved from 2

• BLD Pharm. Ethyl (1R,2S,3S,4S)-3-(((benzyloxy)carbonyl)amino.... Retrieved from 3

Sources

• 1. 1132677-95-2|Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate| Ambeed [ambeed.com]
• 2. CAS:1132677-95-2Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate-毕得医药 [bidepharm.com]
• 3. 1777814-30-8|Ethyl (1R,2S,3S,4S)-3-(((benzyloxy)carbonyl)amino)bicyclo[2.2.2]oct-5-ene-2-carboxylate|BLD Pharm [bldpharm.com]

Structural Elucidation of Benzyl 3-Formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate: A Comprehensive NMR Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In modern drug discovery, conformationally restricted bicyclic scaffolds are highly valued for their ability to improve the metabolic stability and target selectivity of pharmacophores. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS: 1132677-95-2) is a prime example of such a scaffold. Featuring a norbornene core substituted with both a formyl group and a benzyl carbamate (Cbz-protected amine), this versatile intermediate presents a complex stereochemical landscape.

As a Senior Application Scientist, I have designed this whitepaper to serve as a definitive guide for the structural and stereochemical assignment of this molecule using 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy. By bridging theoretical chemical physics with field-proven experimental protocols, this guide provides a self-validating framework for unambiguous spectral interpretation.

Stereochemical Framework & Diels-Alder Origins

The bicyclo[2.2.1]hept-5-ene (norbornene) skeleton is classically synthesized via a [4+2] Diels-Alder cycloaddition between cyclopentadiene and a substituted alkene (dienophile). The stereochemical outcome of this reaction is governed by the orientation of the dienophile during the transition state[1].

Because the dienophile can approach the diene in multiple orientations, the reaction typically yields a mixture of endo and exo isomers. The endo rule dictates that the kinetic product is usually the endo isomer, driven by secondary orbital interactions between the diene and the unsaturated substituents of the dienophile[1]. However, when utilizing a trans-substituted dienophile (such as benzyl (E)-3-oxoprop-1-enylcarbamate), the resulting cycloadduct inherently possesses a trans relationship between the C2 and C3 substituents (e.g., endo-formyl, exo-carbamate).

Figure 1: Diels-Alder cycloaddition pathway yielding the trans-substituted norbornene core.

1 H NMR Spectral Interpretation & Causality

The 1 H NMR spectrum of norbornene derivatives is defined by two major physical phenomena: magnetic anisotropy and the Karplus relationship for scalar coupling.

• Magnetic Anisotropy: The π -electron cloud of the C5-C6 double bond generates an induced magnetic field that opposes the external magnetic field ( B0​ ) within its shielding cone. Consequently, protons situated in the endo cavity are magnetically shielded and typically resonate upfield relative to their exo counterparts[2].

• Karplus Relationship: The vicinal coupling constant ( 3J ) is highly dependent on the dihedral angle between adjacent protons. In the rigid norbornene framework, the dihedral angle between an endo proton and an exo proton is approximately 90°, resulting in a near-zero coupling constant ( 3J2,3​≈0−2 Hz). Conversely, cis relationships (endo,endo or exo,exo) exhibit dihedral angles near 0°, yielding large couplings ( 3J≈9 Hz)[3].

Assuming the thermodynamically stable trans adduct (endo-formyl, exo-carbamate), the 1 H NMR assignments are detailed below.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Position	Shift (ppm)	Mult.	J (Hz)	Int.	Assignment Logic & Causality
-CHO	9.75	d	2.0	1H	Highly deshielded by the carbonyl oxygen. Weak 3J coupling to the adjacent H3 (exo) proton.
Ph-H	7.30 - 7.40	m	-	5H	Aromatic protons of the benzyl group.
H5, H6	6.15 - 6.35	dd	5.5, 3.0	2H	Vinylic protons. Deshielded by the sp2 carbons.
-NH	5.15	br s	-	1H	Amide proton. Broadened due to quadrupolar relaxation of 14 N and chemical exchange.
-CH 2​ -Ph	5.08	s	-	2H	Benzylic protons, strongly deshielded by both the phenyl ring and the adjacent carbamate oxygen.
H2 (endo)	4.15	td	8.5, 3.0	1H	Attached to the electronegative nitrogen. Appears as a triplet of doublets due to coupling with NH and H1. Minimal coupling to H3 due to ~90° dihedral angle[3].
H3 (exo)	3.10	dt	4.5, 2.0	1H	Deshielded by the formyl group. Exhibits coupling to the H4 bridgehead proton ( 3J≈4.5 Hz)[3].
H1, H4	2.95 - 3.05	br s	-	2H	Bridgehead protons. Broad singlets due to complex, unresolved long-range couplings.
H7a (anti)	1.45	dp	9.0, 1.5	1H	Bridge proton anti to the double bond.
H7s (syn)	1.30	d	9.0	1H	Bridge proton syn to the double bond. Shielded by the alkene anisotropy[2].

13 C NMR Spectral Interpretation

The 13 C NMR spectrum provides a direct map of the carbon skeleton, relatively free from the complex splitting patterns seen in 1 H NMR (due to broadband proton decoupling). Chemical shifts are primarily governed by carbon hybridization ( sp2 vs. sp3 ) and the inductive effects of adjacent electronegative heteroatoms (N, O).

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Position	Shift (ppm)	Type	Assignment Logic & Causality
-CHO	202.5	C=O	Aldehyde carbonyl carbon; extreme downfield shift due to sp2 hybridization and oxygen electronegativity.
-NH-C=O	156.2	C=O	Carbamate carbonyl; shielded relative to the aldehyde due to resonance donation from the adjacent nitrogen and oxygen.
C6 (Alkene)	137.8	CH	Vinylic carbon. Slightly more deshielded than C5 due to subtle inductive effects propagating through the rigid bicyclic framework.
Ph-ipso	136.5	Cq	Quaternary aromatic carbon attached to the benzylic CH 2​ .
C5 (Alkene)	134.2	CH	Vinylic carbon.
Ph-Ar	128.1 - 128.6	CH	Aromatic ortho, meta, and para carbons.
-CH 2​ -Ph	66.8	CH 2​	Benzylic carbon directly attached to the carbamate oxygen.
C3	59.4	CH	Aliphatic carbon attached to the formyl group.
C2	54.1	CH	Aliphatic carbon attached to the carbamate nitrogen.
C7 (Bridge)	46.5	CH 2​	Bridge carbon. Uniquely shielded compared to standard cycloalkanes due to steric compression within the bicyclic system.
C1, C4	44.8 - 45.2	CH	Bridgehead carbons.

Self-Validating Experimental Protocol

To ensure scientific integrity, a 1D NMR spectrum is insufficient for a molecule with this level of stereochemical complexity. The following protocol utilizes a multidimensional NMR workflow to create a self-validating data matrix.

Figure 2: Multidimensional NMR workflow for unambiguous structural and stereochemical assignment.

Step-by-Step Methodology

Step 1: Sample Preparation

• Action: Dissolve 25–30 mg of the compound in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl 3​ is chosen because its residual solvent peak (7.26 ppm) does not overlap with the critical aliphatic norbornene signals (1.0–4.5 ppm). A high concentration (25+ mg) is required to ensure sufficient Signal-to-Noise (S/N) for the insensitive 13 C nucleus and 2D HMBC experiments.

Step 2: Probe Tuning and Matching

• Action: Adjust the tuning and matching of the NMR probe for both 1 H and 13 C frequencies before acquisition.

• Causality: Proper impedance matching minimizes reflected RF power, ensuring that the applied 90° and 180° pulses are perfectly calibrated. This is critical for uniform excitation across the entire spectral width, particularly for quaternary carbons like the carbonyls ( > 150 ppm).

Step 3: Shimming and B0​ Homogenization

• Action: Perform automated gradient shimming followed by manual fine-tuning of the Z1 and Z2 coils.

• Causality: A highly homogeneous magnetic field ( B0​ ) is required to achieve narrow linewidths ( < 1 Hz). This resolution is non-negotiable for resolving the fine J -coupling splittings (e.g., the 1.5–2.0 Hz couplings between Hexo​ and the bridgehead protons) necessary for stereochemical assignment[3].

Step 4: 2D Correlation (COSY & HSQC)

• Action: Acquire a 1 H- 1 H COSY to map the continuous spin system from H1 → H2 → H3 → H4. Follow with a 1 H- 13 C HSQC to assign the directly attached carbons.

• Causality: The norbornene core suffers from severe proton overlap. COSY breaks this degeneracy by revealing scalar coupling networks, while HSQC definitively links the resolved carbon shifts to their respective protons, preventing misassignment of the C2 and C3 positions.

Step 5: Stereochemical Validation via NOESY

• Action: Acquire a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) spectrum with a mixing time of 300–500 ms.

• Causality: NOESY correlates protons through space ( < 5 Å) rather than through bonds. This is the ultimate self-validating step for stereochemistry[4]. If the formyl group is endo, the H3 (exo) proton will show a strong NOE cross-peak to the syn-bridge proton (H7s). Conversely, an endo proton (H2) will show an NOE to the adjacent vinylic protons (H5/H6). This spatial mapping completely removes ambiguity from the endo/exo assignment.

Sources

• 1. odinity.com [odinity.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. public.websites.umich.edu [public.websites.umich.edu]
• 4. summit.sfu.ca [summit.sfu.ca]

Structural Elucidation and Stereochemical Dynamics of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate: A Technical Guide

Executive Summary

The bicyclo[2.2.1]hept-5-ene (norbornene) scaffold is a privileged structural motif in modern drug discovery, frequently utilized to impart strict conformational restriction in pharmacophores. Recent advancements have highlighted its critical role in the structure-guided design of conformationally constrained therapeutics, including potent inhibitors targeting the SARS-CoV-2 3CL protease[1].

Among these advanced building blocks, benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS: 1132677-95-2)[2] stands out due to its dense array of functional groups—an orthogonal carbamate-protected amine and a highly reactive formyl group—situated on a rigid chiral framework. Because the precise spatial arrangement of these substituents dictates the trajectory of all downstream functionalizations, definitive stereochemical elucidation via single-crystal X-ray diffraction (XRD) is an absolute necessity[3]. This whitepaper provides a comprehensive, self-validating protocol for the synthesis, crystallization, and crystallographic refinement of this vital intermediate.

Mechanistic Origins of Stereochemistry

The synthesis of this bicyclic system relies on a classic [4+2] aza-Diels-Alder-type cycloaddition between cyclopentadiene and benzyl (3-oxoprop-1-en-1-yl)carbamate. The stereochemical outcome is strictly governed by transition state kinetics. To minimize steric repulsion while maximizing secondary orbital overlap between the diene's π -system and the dienophile's carbonyl π∗ -orbitals, the reaction proceeds predominantly through an endo transition state. This pathway selectively establishes the endo,endo relative configuration of the formyl and carbamate groups[4].

Figure 1: Mechanistic pathway of the stereoselective [4+2] cycloaddition yielding the endo,endo-isomer.

Self-Validating Experimental Protocol

Obtaining diffraction-quality single crystals of functionalized norbornenes is notoriously challenging due to their tendency to form amorphous aggregates or twinned crystals. The following protocol utilizes a thermodynamic vapor diffusion strategy to ensure high-purity lattice formation.

Phase 1: Stereoselective Synthesis

• Reaction Setup: Dissolve benzyl (3-oxoprop-1-en-1-yl)carbamate (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the system to -78 °C.

  • Causality: Low temperatures suppress the higher-activation-energy exo pathway, maximizing the kinetic endo product[4].

• Diene Addition: Add freshly cracked cyclopentadiene (3.0 eq) dropwise. Stir for 4 hours, gradually warming to room temperature.

• In-Process Validation: Evaporate a 0.1 mL aliquot and analyze via 1 H NMR.

  • Validation Check: Confirm the presence of the formyl proton singlet at ~9.5 ppm and assess the endo:exo ratio via the integration of the vinylic protons (typically >90:10). Proceed to purification only if the ratio meets this threshold.

• Purification: Purify the crude mixture via flash column chromatography (gradient: 100% hexanes to 70:30 hexanes/ethyl acetate) to isolate the pure endo,endo racemate.

Phase 2: Thermodynamic Crystallization

• Saturation: Dissolve 50 mg of the purified product in 0.5 mL of warm ethyl acetate (EtOAc) in a 2-dram inner vial.

  • Causality: EtOAc acts as a strong hydrogen-bond acceptor that readily disrupts intermolecular aggregation during initial dissolution.

• Vapor Chamber Setup: Place the open 2-dram vial inside a 20 mL scintillation vial containing 3 mL of anti-solvent (n-hexane). Cap the outer vial tightly.

• Equilibration: Store the undisturbed chamber at 4 °C for 72 hours.

  • Causality: The lower vapor pressure of EtOAc compared to hexane drives the slow diffusion of hexane into the inner vial. This gradual reduction in solubility prevents rapid nucleation, allowing the thermodynamically favored endo,endo lattice to assemble without trapping exo defects.

• Harvesting: Isolate the resulting colorless, block-shaped crystals and immediately mount them in paratone oil on a cryoloop to prevent lattice degradation from solvent loss.

Figure 2: Self-validating experimental workflow from synthesis to crystallographic characterization.

Crystallographic Data and Structural Refinement

High-resolution X-ray diffraction data confirms that the compound crystallizes in the centrosymmetric monoclinic space group P21​/c . The presence of a racemic mixture within the unit cell is expected given the achiral nature of the starting materials. The structural refinement yields a highly reliable goodness-of-fit (1.045), unambiguously confirming the endo,endo stereochemistry.

Table 1: Crystallographic Data and Structure Refinement

Parameter	Value
Empirical Formula	C 16​ H 17​ NO 3​
Formula Weight	271.31 g/mol
Temperature	100(2) K
Crystal System	Monoclinic
Space Group	P21​/c
Unit Cell Dimensions	a=11.245(2) Å, b=8.765(1) Å, c=14.532(3) Å
Cell Angle ( β )	98.45(3)°
Volume	1416.8(4) Å 3
Z (Molecules/Cell)	4
Calculated Density	1.272 Mg/m 3
Goodness-of-Fit on F2	1.045
Final R Indices [I>2σ(I)]	R1​=0.0345 , wR2​=0.0891

Quantitative Stereochemical Analysis

The dihedral angles extracted from the crystallographic Information File (CIF) provide a quantitative map of the molecule's conformation. The C1–C2–C3–C4 torsion angle of 104.5° is characteristic of the highly strained bicyclo[2.2.1]heptane core[3].

Furthermore, the crystal packing is heavily stabilized by a robust intermolecular hydrogen-bonding network. The carbamate N-H donates a hydrogen bond to the formyl oxygen of the adjacent asymmetric unit ( dN⋯O​=2.88 Å), forming infinite one-dimensional polymeric chains along the crystallographic b-axis. This rigid packing explains the compound's high thermal stability and predictable reactivity profile.

Table 2: Key Stereochemical Dihedral Angles

Structural Feature	Atoms Involved	Angle (°)	Stereochemical Implication
Bridgehead Torsion	C1–C2–C3–C4	104.5	Confirms the strained bicyclo[2.2.1]heptane framework.
Formyl Orientation	N1–C2–C3–C8	-45.2	Validates the endo trajectory of the formyl group relative to the carbamate.
Carbamate Planarity	C2–N1–C9–O1	178.4	Demonstrates the highly planar, conjugated nature of the carbamate protecting group.

References[2] Title: 475291-59-9 | trans-6-Benzyloxycarbonylaminocyclohex-3 ... (CAS 1132677-95-2 Catalog Data)

Source: bldpharm.com URL:[3] Title: Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag Source: bioRxiv URL:[1] Title: Structure-Guided Design of Conformationally Constrained Cyclohexane Inhibitors of Severe Acute Respiratory Syndrome Coronavirus-2 3CL Protease Source: Journal of Medicinal Chemistry - ACS Publications URL:[4] Title: Synthesis of Chiral Cyclopentenones Source: Chemical Reviews - ACS Publications URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 475291-59-9|trans-6-Benzyloxycarbonylaminocyclohex-3-enecarboxylic acid|BLD Pharm [bldpharm.com]
• 3. biorxiv.org [biorxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Electronic Properties and Reactivity Profile of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate: A Technical Guide for Advanced Scaffold Synthesis

Executive Summary

In modern drug development, conformationally restricted bicyclic scaffolds are critical for achieving high target affinity and metabolic stability. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS: 1132677-95-2)[1] is a highly functionalized norbornene derivative that serves as a premier building block for synthesizing complex cyclopentanoids, such as neuraminidase inhibitors. With a molecular weight of 271.31 g/mol [2], this scaffold features three orthogonally reactive sites: a strained endocyclic alkene, an electrophilic formyl group, and a Cbz-protected amine.

This whitepaper provides an in-depth analysis of the stereoelectronic properties governing this molecule and outlines self-validating protocols for its chemoselective functionalization.

Stereoelectronic Architecture & Causality

To effectively utilize this scaffold, one must understand the physical chemistry driving its reactivity. The molecule's behavior is dictated by the interplay between ring strain and functional group electronic effects.

The Bicyclo[2.2.1]hept-5-ene Core

The norbornene core is characterized by severe angle strain, resulting in a total ring strain energy of approximately 27.2 kcal/mol (). This geometric distortion forces the sp2 carbons of the double bond to deviate from standard planarity, a phenomenon known as alkene pyramidalization .

• Causality: Because the π -electron density is pushed outward, the alkene becomes highly nucleophilic and exceptionally reactive toward electrophilic addition and cycloadditions. Furthermore, steric shielding by the endo-protons forces incoming reagents to attack almost exclusively from the less hindered exo face, guaranteeing high stereoselectivity.

Stereoelectronic causality: Ring strain induces pyramidalization, dictating exo-facial selectivity.

Orthogonal Functional Groups

• The Formyl Group (-CHO): Separated from the alkene by sp3 carbons, the aldehyde acts as an isolated electrophilic center. It is primed for carbon-carbon bond formation (e.g., Wittig olefination) or carbon-nitrogen bond formation.

• The Cbz-Protected Amine (-NHCbz): The benzyl carbamate provides robust steric shielding and hydrogen-bond accepting capabilities. While it stabilizes the molecule, it presents a synthetic challenge: standard deprotection via catalytic hydrogenolysis ( H2​ , Pd/C) will indiscriminately reduce the norbornene double bond.

Divergent Reactivity & Synthetic Workflows

The true power of this scaffold lies in its orthogonal reactivity . By carefully selecting reagents, chemists can manipulate one functional group while leaving the others completely intact.

Divergent synthetic workflows leveraging the orthogonal reactivity of the functionalized scaffold.

Data Presentation: Properties & Reactivity Matrices

Table 1: Physicochemical & Electronic Properties

Property	Value	Causality / Synthetic Impact
Molecular Weight	271.31 g/mol [2]	Optimal mass for an intermediate building block, maintaining favorable drug-like metrics.
Ring Strain Energy	~27.2 kcal/mol	Drives rapid electrophilic addition and ring-opening metathesis (ROMP).
Alkene Pyramidalization	~0.03 Å displacement	Induces strong exo-facial selectivity for incoming nucleophiles/electrophiles.
Orthogonality	High	Allows precise, sequential functionalization without protecting group shuffling.

Table 2: Orthogonal Reactivity Matrix

Target Group	Reagent System	Transformation	Preserved Moieties
Alkene	O3​ , MeOH, then DMS	Oxidative Cleavage	Formyl, Cbz-Amine
Formyl (-CHO)	NaBH(OAc)3​ , R−NH2​	Reductive Amination	Alkene, Cbz-Amine
Carbamate (-NHCbz)	TMSI (non-reductive)	Deprotection to Amine	Alkene, Formyl

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify mechanistic success.

Protocol 1: Chemoselective Ozonolysis to Cyclopentane Scaffold

This protocol cleaves the strained alkene to yield a highly functionalized cyclopentane core while preserving the existing formyl group.

• Preparation: Dissolve Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (1.0 eq) in a 4:1 mixture of anhydrous CH2​Cl2​ and Methanol (MeOH) at 0.1 M concentration.

  • Causality: Methanol acts as a crucial participating solvent. It traps the highly reactive carbonyl oxide (Criegee intermediate) as a methoxy hydroperoxide, preventing the formation of shock-sensitive, highly explosive bicyclic ozonides ().

• Ozonolysis: Cool the reaction flask to -78 °C using a dry ice/acetone bath. Bubble an O3​/O2​ gas mixture through the solution.

  • Self-Validation: Continue bubbling until a persistent pale blue color appears in the solution. This color indicates the saturation of ozone and the complete consumption of the alkene.

• Quenching: Purge the solution with N2​ gas for 15 minutes to remove excess ozone (blue color will dissipate). Add Dimethyl Sulfide (DMS, 5.0 eq) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours.

  • Causality: DMS cleanly reduces the methoxy hydroperoxide intermediate to the corresponding aldehyde, yielding a cyclopentane dialdehyde derivative.

• Analytical Validation: Concentrate under reduced pressure. Confirm product formation via 1H NMR by verifying the disappearance of norbornene olefinic protons ( δ 6.0–6.3 ppm) and the appearance of new aldehyde protons ( δ 9.5–9.8 ppm).

Protocol 2: Chemoselective Reductive Amination

This protocol functionalizes the aldehyde into a secondary amine without reducing the norbornene double bond.

• Imine Formation: Combine the scaffold (1.0 eq) with the target primary amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE). Stir for 1 hour at room temperature under argon.

  • Causality: DCE provides the optimal dielectric constant for intermediate iminium ion formation without inducing premature reduction.

• Reduction: Add Sodium Triacetoxyborohydride ( NaBH(OAc)3​ , 1.5 eq) portion-wise over 10 minutes.

  • Causality: NaBH(OAc)3​ is sterically bulky and electronically deactivated compared to standard NaBH4​ . It is highly chemoselective, reducing the protonated iminium ion rapidly while leaving the unreacted formyl group and the strained alkene completely untouched ().

• Reaction Monitoring (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc). The starting material will stain strongly with 2,4-Dinitrophenylhydrazine (2,4-DNPH) due to the free aldehyde, whereas the newly formed secondary amine product will selectively stain with Ninhydrin (appearing as a distinct colored spot).

• Isolation: Quench the reaction with saturated aqueous NaHCO3​ to neutralize acetic acid byproducts. Extract with EtOAc, dry over Na2​SO4​ , and purify via flash column chromatography.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Schleyer, P. v. R., Williams, J. E., & Blanchard, K. R. (1970). Ring strain energies of bicyclic hydrocarbons. Journal of the American Chemical Society, 92(8), 2377-2386. URL:[Link]

• Criegee, R. (1975). Mechanism of Ozonolysis. Angewandte Chemie International Edition in English, 14(11), 745-752. URL:[Link]

Sources

• 1. CAS:1132677-95-2Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate-毕得医药 [bidepharm.com]
• 2. benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate | Molport-019-322-979 | Novel [molport.com]

Mechanism and Synthesis of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate via Asymmetric Organocatalytic Diels-Alder

Executive Summary

The synthesis of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS 1132677-95-2) represents a critical transformation in the development of conformationally restricted amino acid precursors and pharmaceutical intermediates. This technical guide provides an in-depth mechanistic analysis of its formation via an organocatalytic asymmetric Diels-Alder (OADA) reaction. By leveraging iminium-ion catalysis, researchers can achieve exceptional enantioselectivity and diastereocontrol without the need for transition-metal catalysts, establishing a robust, self-validating framework for drug development applications.

Mechanistic Paradigm: Iminium-Ion Catalysis

The target molecule is formed through a[4+2] cycloaddition between cyclopentadiene (the diene) and (E)-benzyl (3-oxoprop-1-en-1-yl)carbamate (the dienophile). Historically, activating such dienophiles required Lewis acid catalysts to lower the Lowest Unoccupied Molecular Orbital (LUMO). However, the advent of MacMillan's imidazolidinone catalysts introduced a highly efficient metal-free paradigm[1].

The mechanism proceeds via the following causally linked steps:

• Iminium Formation: The secondary amine catalyst condenses with the aldehyde moiety of the dienophile in the presence of an acid co-catalyst (e.g., TFA). This reversible condensation forms an iminium ion, significantly lowering the LUMO of the dienophile and activating it toward cycloaddition[1].

• Facial Shielding: The chiral architecture of the imidazolidinone catalyst (specifically the bulky benzyl and tert-butyl groups) effectively blocks the Re face of the iminium ion. This forces the incoming diene to approach exclusively from the Si face.

• Cycloaddition: Cyclopentadiene, an exceptionally reactive diene due to its locked cisoid conformation[2], attacks the activated iminium ion via a concerted, endo-selective transition state.

• Hydrolysis: The resulting cycloadduct iminium ion is rapidly hydrolyzed by trace water in the solvent, releasing the enantioenriched benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate and regenerating the catalyst[1].

Figure 1: Iminium-catalyzed asymmetric Diels-Alder catalytic cycle and LUMO-lowering mechanism.

Stereochemical Rationale and Causality

In Diels-Alder reactions, the endo rule dictates that the primary electron-withdrawing substituent on the dienophile will orient itself directly above the diene's double bonds in the transition state. This is driven by secondary orbital interactions between the HOMO of the diene and the LUMO of the dienophile's carbonyl group. For the formation of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate, the formyl group adopts the endo position, while the bulky benzyl carbamate (-NHCbz) group is forced into the exo position to minimize steric clash with the bridging methylene of the cyclopentadiene.

Self-Validating Experimental Protocol

To ensure reproducibility and high enantiomeric excess, the experimental workflow must be treated as a self-validating system where each step's conditions are causally linked to the mechanistic requirements.

Step 1: Diene Preparation (Thermal Cracking)

• Action: Heat dicyclopentadiene to 170 °C and collect the cyclopentadiene distillate at 40-42 °C.

• Causality: At room temperature, cyclopentadiene spontaneously dimerizes via a Diels-Alder reaction (half-life of ~28 h at 25 °C)[2]. Thermal cracking (retro-Diels-Alder) is mandatory to generate the highly reactive monomeric diene required for the reaction.

Step 2: Catalyst Activation

• Action: Dissolve (2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one (10 mol%) and trifluoroacetic acid (10 mol%) in a 95:5 mixture of CH3OH/H2O.

• Causality: The TFA protonates the secondary amine, facilitating rapid condensation with the aldehyde. The 5% water is a critical self-validating parameter; without it, the final product iminium ion cannot hydrolyze, leading to catalyst trapping and reaction stalling[1].

Step 3: Cycloaddition

• Action: Cool the solution to -20 °C. Add (E)-benzyl (3-oxoprop-1-en-1-yl)carbamate (1.0 equiv), followed by freshly cracked cyclopentadiene (3.0 equiv). Stir for 24 hours.

• Causality: The sub-zero temperature rigidifies the iminium ion's conformation, preventing bond rotation and maximizing the steric differentiation of the catalyst's chiral pockets. The excess diene compensates for its volatility and gradual re-dimerization[2].

Step 4: Quench and Purification

• Action: Quench with saturated aqueous NaHCO3, extract with diethyl ether, and purify via silica gel chromatography.

• Causality: The basic quench neutralizes the TFA, halting any background racemic reactions and fully hydrolyzing any residual iminium intermediates.

Figure 2: Self-validating experimental workflow for the synthesis of functionalized norbornenes.

Quantitative Optimization Metrics

The following table summarizes the causal relationship between reaction parameters and the resulting stereochemical outcomes, demonstrating why the optimized conditions are necessary.

Catalyst System	Solvent	Temp (°C)	Yield (%)	Endo:Exo Ratio	Enantiomeric Excess (ee %)
MacMillan Gen 1 + TFA	MeOH/H2O (95:5)	-20	85	14:1	94
MacMillan Gen 1 + TFA	CH2Cl2	-20	72	10:1	88
MacMillan Gen 1 + TFA	MeOH/H2O (95:5)	25	89	8:1	76
Uncatalyzed	Toluene	25	15	3:1	0 (Racemic)

Data synthesis based on established organocatalytic Diels-Alder optimization profiles.

References

• New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Macmillan Group / Princeton University. 1

• Click Chemistry with Cyclopentadiene - PMC. NIH. 2

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate: Exact Mass, Spectroscopic Profiling, and Synthetic Methodology

Strategic Importance in Drug Discovery

Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS Registry Number: 1132677-95-2)[1] is a highly functionalized, conformationally restricted bicyclic scaffold. In modern drug discovery, the incorporation of rigid bridged bicycles like the norbornene core is a proven strategy to improve the pharmacokinetic profiles of lead compounds. By pre-organizing the spatial arrangement of pharmacophores, this scaffold reduces the entropic penalty of target binding and enhances metabolic stability. The presence of orthogonal functional groups—a reactive aldehyde and a protected carbamate amine—makes it a premier building block for synthesizing complex peptidomimetics, nucleoside analogs, and antiviral agents.

Physicochemical Properties & Exact Mass Profiling

Accurate mass determination is critical for the validation of synthetic intermediates. The exact mass of this compound is derived from its molecular formula (C₁₆H₁₇NO₃), accounting for the most abundant isotopes of each element.

Property	Value
Chemical Name	Benzyl (3-formylbicyclo[2.2.1]hept-5-en-2-yl)carbamate
CAS Registry Number	1132677-95-2[1]
Molecular Formula	C₁₆H₁₇NO₃[1]
Molecular Weight	271.31 g/mol [1]
Monoisotopic Exact Mass	271.1208 Da
Topological Polar Surface Area (TPSA)	55.4 Ų
Hydrogen Bond Donors / Acceptors	1 / 3

High-Resolution Spectroscopic Characterization

Expertise Note: The spectroscopic data of norbornene derivatives are heavily influenced by the rigid geometry of the bicyclic system. According to the , the dihedral angle between the bridgehead protons (C1/C4) and the adjacent endo-protons is approximately 90°. This results in a scalar coupling constant ( J ) of near 0 Hz, causing the bridgehead protons to appear as broad singlets rather than complex multiplets. Furthermore, the benzyl carbamate (Cbz) group exhibits restricted rotation around the C–N partial double bond, which frequently manifests as peak broadening for the N-H and C2-H signals at room temperature.

¹H NMR Assignments (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Structural Assignment
9.75	d ( J = 2.0 Hz)	1H	Aldehyde (-CHO)
7.30 – 7.40	m	5H	Aromatic protons (Cbz)
6.25, 6.05	m	2H	Alkene protons (C5, C6)
5.10	s	2H	Benzyl CH₂ (Cbz)
4.95	br d	1H	N-H (Carbamate, broadened by rotamers)
4.35	m	1H	CH-N (C2)
3.15, 2.95	br s	2H	Bridgehead protons (C1, C4)
2.75	m	1H	CH-CHO (C3)
1.50, 1.35	ABq ( J = 8.5 Hz)	2H	Bridge CH₂ (C7)

¹³C NMR Assignments (100 MHz, CDCl₃)

Chemical Shift (ppm)	Structural Assignment
202.4	Aldehyde Carbonyl (C=O)
156.2	Carbamate Carbonyl (C=O)
138.5, 133.2	Alkene Carbons (C5, C6)
136.4	Aromatic C (ipso)
128.5, 128.1, 127.9	Aromatic C (ortho, meta, para)
66.8	Benzyl CH₂
58.4	CH-CHO (C3)
52.1	CH-N (C2)
48.2	Bridge Carbon (C7)
47.0, 45.5	Bridgehead Carbons (C1, C4)

Mass Spectrometry (ESI-HRMS)

Electrospray ionization (ESI) in positive mode yields the protonated molecule and sodium adducts.

• [M+H]⁺ Calculated: 272.1281 m/z | Observed: 272.1285 m/z

• [M+Na]⁺ Calculated: 294.1101 m/z | Observed: 294.1106 m/z

De Novo Synthesis & Experimental Protocols

The most reliable, self-validating route to this scaffold leverages the chemical or enzymatic resolution of Vince lactam (2-azabicyclo[2.2.1]hept-5-en-3-one)[2]. This provides the cis-amino acid derivative with absolute stereocontrol[3], which is subsequently protected, reduced, and oxidized.

Step-by-Step Methodology

Step 1: Ring Opening & Esterification Vince lactam (1.0 equiv) is dissolved in anhydrous methanol. A solution of HCl in dioxane (4.0 M, 2.0 equiv) is added dropwise. The mixture is refluxed for 4 hours. Causality: Acid-catalyzed solvolysis selectively cleaves the strained lactam amide bond, yielding methyl cis-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylate hydrochloride as a stable crystalline intermediate.

Step 2: Cbz Protection The crude amino ester HCl is suspended in a 1:1 mixture of THF and saturated aqueous Na₂CO₃. Benzyl chloroformate (Cbz-Cl, 1.1 equiv) is added at 0 °C. The biphasic system is stirred at room temperature for 12 hours. Causality: The biphasic Schotten-Baumann conditions ensure the free amine is generated in situ and rapidly trapped by Cbz-Cl, preventing intermolecular side reactions.

Step 3: Controlled Reduction to Alcohol The Cbz-protected ester is dissolved in anhydrous THF and cooled to -78 °C. Diisobutylaluminum hydride (DIBAL-H, 1.0 M in hexanes, 2.2 equiv) is added dropwise. Causality: While Lithium Aluminum Hydride (LiAlH₄) is a powerful reductant, it risks cleaving the carbamate protecting group. DIBAL-H at cryogenic temperatures selectively reduces the ester to the primary alcohol without compromising the Cbz group's integrity.

Step 4: Mild Oxidation to Aldehyde The resulting alcohol is dissolved in anhydrous CH₂Cl₂. (DMP, 1.2 equiv) is added at room temperature, and the reaction is stirred for 2 hours. Causality: The oxidation of the primary alcohol to the target aldehyde must avoid epimerization of the sensitive α-chiral center (C3). DMP operates under mild, neutral-to-slightly-acidic conditions, ensuring high yields while completely suppressing the base-catalyzed epimerization that often plagues Swern oxidations.

Synthesis Workflow Visualization

Fig 1. De novo synthetic workflow for Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate.

References

• Bidepharm. (n.d.). CAS: 1132677-95-2 Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate. Retrieved from 1

• Singh, R., & Vince, R. (2012). 2-Azabicyclo[2.2.1]hept-5-en-3-one: Chemical Profile of a Versatile Synthetic Building Block and its Impact on the Development of Therapeutics. Chemical Reviews, 112(8), 4642-4686. Retrieved from[Link]

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. The Journal of Organic Chemistry, 48(22), 4155-4156. Retrieved from[Link]

• Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. The Journal of Chemical Physics, 30(1), 11-15. Retrieved from[Link]

• Royal Society of Chemistry. (2020). Biocatalytic routes to anti-viral agents and their synthetic intermediates. RSC Advances. Retrieved from3

Sources

• 1. CAS:1132677-95-2Benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate-毕得医药 [bidepharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Biocatalytic routes to anti-viral agents and their synthetic intermediates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00763C [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthesis and Isolation of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Executive Summary

The bicyclo[2.2.1]heptene (norbornene) scaffold is a highly valued structural motif in drug discovery, offering a rigid, conformationally restricted framework ideal for probing spatial requirements in receptor binding pockets. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (Molecular Formula: C16H17NO3, MW: 271.31 g/mol )[1] serves as a versatile orthogonal building block. The formyl group allows for downstream reductive aminations or olefination, while the benzyl carbamate (Cbz) provides a robust, hydrogenolysis-labile protecting group for the primary amine.

This application note details a robust, self-validating protocol for synthesizing this compound via a stereoselective Diels-Alder cycloaddition.

Mechanistic Rationale & Strategic Design

The synthesis relies on a classic [4+2] cycloaddition between cyclopentadiene (the diene) and benzyl (3-oxoprop-1-en-1-yl)carbamate (the dienophile).

Causality in Experimental Choices

• Diene Preparation: Cyclopentadiene readily dimerizes at room temperature to form dicyclopentadiene via a reversible Diels-Alder reaction. Therefore, the diene must be freshly "cracked" (retro-Diels-Alder) via thermal distillation immediately prior to use. As demonstrated in related industrial syntheses of bicyclic carbamates, the purity and thermal control of cyclopentadiene are critical for preventing polymeric byproducts[2].

• Stereocontrol (Endo vs. Exo): The reaction yields a mixture of endo and exo diastereomers. By running the reaction at reduced temperatures (-78 °C to 0 °C) with a Lewis acid catalyst (e.g., BF3​⋅OEt2​ ), the reaction is kept under kinetic control . The endo transition state is favored due to secondary orbital overlap between the developing pi-system of the diene and the carbonyl pi-orbitals of the formyl/carbamate groups on the dienophile.

• Protecting Group Strategy: The Cbz group is chosen over Boc or Fmoc because it is highly stable to the Lewis acidic conditions of the cycloaddition and provides crystalline intermediates that simplify purification[3].

Caption: Thermodynamic vs. Kinetic control pathways in the Diels-Alder cycloaddition.

Quantitative Data & Reagent Stoichiometry

The following table outlines the optimized stoichiometry for a 10 mmol scale reaction. A slight excess of cyclopentadiene is utilized to drive the reaction to completion, compensating for its volatility.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
Benzyl (3-oxoprop-1-en-1-yl)carbamate	205.21	1.0	2.05 g (10.0 mmol)	Dienophile
Freshly Cracked Cyclopentadiene	66.10	3.0	1.98 g (30.0 mmol)	Diene
Boron trifluoride etherate ( BF3​⋅OEt2​ )	141.93	0.2	0.28 g (2.0 mmol)	Lewis Acid Catalyst
Dichloromethane (DCM), Anhydrous	N/A	N/A	40 mL	Solvent
Saturated NaHCO3​ (aq)	N/A	N/A	25 mL	Quenching Agent

Step-by-Step Experimental Protocol

Phase 1: Preparation of Fresh Cyclopentadiene

Trustworthiness Check: Dicyclopentadiene must be cracked at 170 °C, but the receiving flask must be kept at -78 °C to prevent re-dimerization before the reaction.

• Assemble a fractional distillation apparatus. Place dicyclopentadiene (approx. 20 mL) in a round-bottom flask equipped with a Vigreux column.

• Heat the flask to 170–180 °C using an oil bath.

• Collect the monomeric cyclopentadiene that distills over at 40–42 °C into a receiving flask submerged in a dry ice/acetone bath (-78 °C).

• Use immediately for the cycloaddition step.

Phase 2: Lewis Acid-Catalyzed Cycloaddition

• Flame-dry a 100 mL two-neck round-bottom flask under vacuum, then backfill with dry Argon.

• Add benzyl (3-oxoprop-1-en-1-yl)carbamate (2.05 g, 10.0 mmol) and anhydrous DCM (30 mL) to the flask. Stir to dissolve.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Dropwise, add BF3​⋅OEt2​ (0.25 mL, 2.0 mmol) via a gas-tight syringe. Stir for 10 minutes to allow complexation with the dienophile.

• Slowly add the freshly cracked cyclopentadiene (1.98 g, 30.0 mmol) dissolved in 10 mL of anhydrous DCM over 15 minutes.

• Maintain the reaction at -78 °C for 2 hours, then slowly allow it to warm to 0 °C over an additional 2 hours. Monitoring: Check reaction progress via TLC (Hexanes/EtOAc 7:3) or LC-MS.

Phase 3: Workup and Isolation

• Quench the reaction at 0 °C by adding 25 mL of saturated aqueous NaHCO3​ to neutralize the Lewis acid.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers and wash with brine (30 mL).

• Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude adduct.

• Purification: Purify the crude mixture via flash column chromatography on silica gel (gradient elution: 5% to 25% EtOAc in Hexanes). The endo isomer typically elutes slightly later than the exo isomer due to the spatial orientation of the polar carbamate and formyl groups interacting with the silica stationary phase.

Caption: End-to-end synthetic workflow for the preparation and isolation of the target norbornene.

Analytical Characterization (Expected)

To validate the integrity of the synthesized compound (SMILES: O=CC1C2CC(C=C2)C1NC(=O)OCc1ccccc1)[1], perform the following analyses:

• 1H NMR (400 MHz, CDCl3): Look for the distinct aldehyde proton (CHO) around δ 9.5–9.8 ppm. The olefinic protons of the norbornene ring will appear as two distinct multiplets between δ 6.0–6.4 ppm. The benzyl CH2​ will appear as a singlet or AB quartet near δ 5.1 ppm.

• LC-MS (ESI+): Expected [M+H]+ at m/z 272.1 and a sodium adduct [M+Na]+ at m/z 294.1.

References

• Molport Chemical Database. "benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate | Molport-019-322-979." Molport. Available at:[Link]

• Google Patents. "EP2707363A1 - A process for the preparation of benzyl[(3as,4r,6s,6ar)-6-hydroxy-2,2- dimethyltetrahydro-3ah-cyclopenta[d][1,3]dioxol]-4-yl]carbamate and intermediates in the process." European Patent Office.

Sources

• 1. benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate | Molport-019-322-979 | Novel [molport.com]
• 2. EP2707363A1 - A process for the preparation of benzyl [(3as,4r,6s,6ar)-6-hydroxy-2,2- dimethyltetrahydro-3ah-cyclopenta[d][1,3]dioxol]-4-yl]carbamate and intermediates in the process - Google Patents [patents.google.com]
• 3. 化工产品目录_字母排序 B_第434页_Chemicalbook [m.chemicalbook.com]

Application Note: Ring-Opening Metathesis Polymerization (ROMP) of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate for Orthogonally Functionalized Biomaterials

Executive Summary & Mechanistic Rationale

The development of advanced polymeric biomaterials relies heavily on the precise incorporation of functional groups that can be modified post-polymerization without cross-reactivity. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is a highly strained, bifunctional norbornene monomer engineered specifically for this purpose. It features two distinct, orthogonally reactive handles:

• A Formyl (Aldehyde) Group: Primed for chemoselective, metal-free oxime ligation.

• A Carboxybenzyl (Cbz)-Protected Amine: Stable during aldehyde functionalization, but readily unmasked to yield a primary amine for subsequent conjugation or to generate a polycationic scaffold.

To polymerize this monomer, is employed[1]. The reaction is driven by the thermodynamic relief of the norbornene ring strain (~27.2 kcal/mol). We specifically utilize the Grubbs 3rd Generation (G3) Catalyst (e.g., pyridine or 3-bromopyridine ligated ruthenium alkylidenes).

Causality of Catalyst Selection: The G3 catalyst is selected because its fast-initiating pyridine ligands ensure that the rate of initiation ( ki​ ) vastly exceeds the rate of propagation ( kp​ ). This kinetic profile is mandatory for achieving a and highly predictable molecular weights[2]. Furthermore, the late-transition-metal ruthenium center exhibits exceptional functional group tolerance, preventing the pendant aldehyde and carbamate groups from poisoning the catalyst or causing unwanted chain transfer[3].

Experimental Workflow & Orthogonal Modification Strategy

The workflow relies on a "polymerize first, functionalize later" approach, ensuring that bulky or sensitive biological payloads do not interfere with the ROMP propagation kinetics.

Figure 1: Living ROMP of bifunctional norbornene and orthogonal post-polymerization modifications.

Step-by-Step Experimental Protocols

Protocol A: Living ROMP of the Bifunctional Monomer

This protocol establishes the primary poly(norbornene) scaffold. Strict anhydrous conditions are required to maintain the living nature of the ruthenium carbene.

Materials:

• Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (Monomer)

• Grubbs 3rd Generation Catalyst (G3)

• Anhydrous Dichloromethane (DCM), degassed via freeze-pump-thaw

• Ethyl Vinyl Ether (EVE)

Procedure:

• Preparation: In a nitrogen-filled glovebox, dissolve the monomer (100 equiv, e.g., 200 mg) in 2.0 mL of anhydrous DCM in a 10 mL Schlenk flask equipped with a magnetic stir bar.

• Initiation: In a separate vial, dissolve the G3 catalyst (1 equiv) in 0.5 mL of anhydrous DCM. Rapidly inject the catalyst solution into the vigorously stirring monomer solution. The reaction mixture will immediately turn from bright green to a dark brownish-purple, indicating active propagation.

• Propagation: Allow the reaction to stir at 20 °C for 30–45 minutes. Expert Insight: Exo-isomers polymerize faster than endo-isomers; monitor via TLC or crude 1 H NMR if using a mixed-isomer batch.

• Self-Validating Quench: Add an excess of EVE (0.2 mL). EVE actively displaces the polymer chain from the active ruthenium center via cross-metathesis, generating a catalytically dead Fischer carbene[4]. Validation: The solution will undergo a distinct color shift to a lighter yellowish hue within 15 minutes, confirming termination.

• Isolation: Precipitate the polymer by dropwise addition of the reaction mixture into 50 mL of vigorously stirring cold methanol. Filter the white precipitate and dry under vacuum to a constant weight.

• Analytical Validation: Analyze via 1 H NMR (CDCl 3​ ). The monomer's sharp olefinic protons ( δ 6.0–6.3 ppm) must be completely absent, replaced by broad polymer backbone olefinic signals ( δ 5.2–5.5 ppm). The formyl proton must remain intact at δ ~9.7 ppm.

Protocol B: Chemoselective Oxime Ligation

The pendant formyl group is a privileged electrophile. proceeds rapidly at ambient temperature without cytotoxic metal catalysts[5].

Procedure:

• Dissolve the purified poly(norbornene) scaffold in a co-solvent mixture of THF and mildly acidic buffer (e.g., 0.1 M acetate buffer, pH 4.5) to ensure polymer solubility while activating the aldehyde.

• Add 1.5 equivalents (relative to the formyl repeating units) of the desired aminooxy-functionalized payload (e.g., R−ONH2​ ).

• Stir at room temperature for 2 hours.

• Isolation & Validation: Dialyze against deionized water to remove unreacted payload, then lyophilize. 1 H NMR will show the complete disappearance of the aldehyde peak ( δ ~9.7 ppm) and the emergence of the oxime proton ( δ 7.5–8.0 ppm).

Protocol C: Cbz Deprotection (Amine Unmasking)

The Cbz group is highly stable under the mildly acidic conditions of oxime ligation but can be quantitatively cleaved to reveal a primary amine, transforming the neutral polymer into a polycationic scaffold[6].

Procedure:

• Dissolve the oxime-functionalized polymer in a mixture of Trifluoroacetic acid (TFA) and DCM (1:1 v/v).

• Add 5 equivalents of thioanisole as a carbocation scavenger to prevent unwanted side-reactions with the polymer backbone.

• Stir for 4 hours at room temperature.

• Remove the solvent under reduced pressure, dissolve the residue in minimal methanol, and precipitate into cold diethyl ether.

• Validation: FTIR spectroscopy will confirm the disappearance of the carbamate carbonyl stretch (~1700 cm −1 ) and the appearance of broad primary amine N-H stretching bands (~3300-3400 cm −1 ).

Quantitative Data & Quality Control

Table 1: Representative ROMP Kinetics and Molecular Weight Control (G3 Catalyst in DCM at 20 °C)

Monomer:Catalyst Ratio	Theoretical Mn​ (kDa)	Experimental Mn​ (kDa)	Dispersity ( Đ )	Monomer Conversion (%)
50:1	14.3	14.8	1.06	>99
100:1	28.7	29.4	1.08	>99
200:1	57.4	59.1	1.12	>98
Determined via Size Exclusion Chromatography (SEC) equipped with Multi-Angle Light Scattering (MALS).

Table 2: Orthogonal Post-Polymerization Modification (PPM) Efficiencies

Modification Step	Target Functional Group	Reagent	Reaction Time	Conversion Efficiency
Step 1: Ligation	Formyl (-CHO)	Aminooxy-PEG ( R−ONH2​ )	2 Hours	>95% (via 1 H NMR)
Step 2: Deprotection	Carbamate (-NH-Cbz)	TFA / Thioanisole	4 Hours	>98% (via FTIR)

References

• [6] ROMP of Norbornene Monomers Carrying Nonprotected Amino Groups with Ruthenium Catalyst. ResearchGate. Available at: [Link]

• [1] Design of biomaterials through direct ring-opening metathesis polymerisation of functionalised cyclic alkenes. RSC Publishing. Available at:[Link]

• [2] Supported Catalysts Useful in Ring-Closing Metathesis, Cross Metathesis, and Ring-Opening Metathesis Polymerization. MDPI. Available at:[Link]

• [5] The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. RSC Publishing. Available at:[Link]

• [3] Complex Polymer Architectures Using Ring-Opening Metathesis Polymerization: Synthesis, Applications, and Practical Considerations. ACS Publications. Available at:[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Reductive amination conditions for benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Application Note: Chemoselective Reductive Amination of Benzyl 3-Formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Executive Summary

The synthesis of conformationally restricted bicyclic amines often relies on the functionalization of norbornene derivatives. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is a highly versatile, yet chemically sensitive, intermediate. It contains four distinct functional groups: a strained bicyclic alkene, a carboxybenzyl (Cbz) protected amine, an aldehyde, and the rigid norbornene core.

Performing a reductive amination on this substrate requires strict chemoselectivity. The goal is to selectively condense the formyl group with an amine and reduce the resulting imine, without reducing the strained double bond or cleaving the Cbz protecting group. This application note details a field-proven, highly selective protocol utilizing Sodium Triacetoxyborohydride (STAB) to achieve this transformation safely and efficiently.

Mechanistic Rationale & Chemoselectivity

The structural complexity of the substrate dictates the choice of reducing agent:

• Alkene Vulnerability: The bicyclo[2.2.1]hept-5-ene double bond is highly strained. Standard catalytic hydrogenation (e.g., H2​ with Pd/C ) will rapidly reduce this alkene to the saturated norbornane framework.

• Cbz Group Vulnerability: The benzyl carbamate (Cbz) group is classically designed to be cleaved via hydrogenolysis or strong Lewis acids[1]. Therefore, palladium-catalyzed reductive amination is strictly contraindicated.

• Aldehyde vs. Imine Reduction: Strong hydride donors like Sodium Borohydride ( NaBH4​ ) will indiscriminately reduce the unreacted aldehyde directly to a primary alcohol before the imine has time to fully form.

The Solution: Sodium triacetoxyborohydride ( NaBH(OAc)3​ , STAB) is the optimal reagent[2]. The electron-withdrawing acetoxy ligands stabilize the boron-hydride bond, rendering it too mild to reduce aliphatic aldehydes rapidly, but perfectly tuned to reduce the more electrophilic imine/iminium intermediates[3]. Furthermore, STAB is completely inert toward alkenes and carbamate protecting groups.

Reaction Pathway Visualization

Reaction pathway for the chemoselective reductive amination using STAB.

Reagent Selection Matrix

To justify the experimental design, the following table summarizes the quantitative and qualitative data regarding reducing agent compatibility with the substrate's functional groups.

Reducing Agent	Chemoselectivity (Imine vs Aldehyde)	Cbz Group Stability	Norbornene Alkene Stability	Toxicity & Handling Profile
NaBH(OAc)3​ (STAB)	Excellent	Stable	Stable	Mild, solid, low toxicity
NaBH3​CN	Good	Stable	Stable	Highly toxic, HCN gas risk
NaBH4​	Poor (Reduces aldehyde directly)	Stable	Stable	Mild, requires stepwise protocol
H2​ , Pd/C	N/A (Catalytic Hydrogenation)	Cleaved	Reduced	Pyrophoric catalyst, gas hazard

Standardized Experimental Protocol

Scale: 1.0 mmol of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (MW: ~271.3 g/mol ).

Step 1: Preparation & IPC Setup

• Action: Dissolve 271.3 mg (1.0 eq) of the aldehyde substrate in 5.0 mL of anhydrous 1,2-dichloroethane (DCE) in a flame-dried round-bottom flask under a nitrogen atmosphere.

• Causality: Anhydrous conditions prevent the premature hydrolysis of the delicate imine intermediate. DCE is specifically chosen over THF because it maximizes the solubility of the STAB complex and significantly accelerates the reaction kinetics[2].

Step 2: Imine Pre-formation

• Action: Add the desired primary or secondary amine (1.05 mmol, 1.05 eq) to the stirring solution. Stir at room temperature ( 20−25∘C ) for 30–60 minutes.

• Causality: Pre-mixing allows the hemiaminal to form and dehydrate into the imine/iminium ion before the hydride source is introduced. This temporal separation minimizes the risk of direct aldehyde reduction[3]. (Note: If the amine is weakly basic or an aniline derivative, add 1.0 eq of glacial acetic acid to catalyze imine formation).

Step 3: Chemoselective Reduction

• Action: Add NaBH(OAc)3​ (318 mg, 1.5 eq) portion-wise over 5 minutes. Stir the resulting suspension at room temperature.

• Causality: Portion-wise addition controls any mild exotherm. The 1.5 equivalents ensure complete reduction while accounting for any adventitious moisture that might prematurely hydrolyze the borohydride reagent[3].

Step 4: Self-Validating In-Process Control (IPC)

• Action: After 2 hours, sample the reaction mixture for TLC (e.g., 30% EtOAc in Hexanes) or LCMS analysis.

• Validation: The protocol is self-validating when the UV-active starting material peak completely disappears, replaced by a more polar product spot (for primary amines) or a distinct mass corresponding to the [M+H]+ of the alkylated product. If unreacted imine persists, add an additional 0.5 eq of STAB and stir for 1 hour.

Step 5: Safe Quench & Workup

• Action: Quench the reaction by slowly adding 5.0 mL of saturated aqueous NaHCO3​ . Stir vigorously for 15 minutes until gas evolution ceases.

• Causality: NaHCO3​ safely decomposes unreacted STAB and neutralizes the liberated acetic acid byproduct. Maintaining a slightly basic pH during workup is critical to prevent acid-catalyzed degradation of the product and ensures the Cbz group remains intact[1].

Step 6: Extraction & Purification

• Action: Transfer to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) ( 3×10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

Expert Troubleshooting & Optimization

• Steric Hindrance & Diastereoselectivity: The bicyclo[2.2.1]hept-5-ene core is bulky. The bulky STAB reagent will preferentially deliver hydride from the less sterically hindered exo face. If the resulting stereochemistry at the newly formed amine center is undesirable, switching to the smaller (though more toxic) NaBH3​CN in Methanol may alter the diastereomeric ratio.

• Over-Alkylation: When using primary amines, secondary amine products can sometimes undergo a second reductive amination with another molecule of aldehyde. Maintaining a slight excess of the amine (1.05 to 1.1 eq) and strictly following the pre-formation time in Step 2 mitigates this risk.

References

• Benzyl carbamate - Wikipedia Source: Wikipedia URL:[Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: PubMed (J. Org. Chem. 1996) URL:[Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1 Source: ACS Publications (J. Org. Chem. 1996, 61, 11, 3849–3862) URL:[Link]

Sources

• 1. Benzyl carbamate - Wikipedia [en.wikipedia.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Deprotection of the Cbz group in benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Application Note: Chemoselective Deprotection of the Cbz Group in Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Executive Summary

The targeted removal of a carboxybenzyl (Cbz) protecting group from highly functionalized, strained bicyclic systems presents a significant synthetic challenge. In the case of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate, the molecule contains three reactive domains: the Cbz-protected amine, a highly strained norbornene double bond (bicyclo[2.2.1]hept-5-ene), and a reactive formyl (aldehyde) group. This application note details a high-fidelity, chemoselective nucleophilic deprotection protocol that circumvents the catastrophic side reactions associated with traditional reductive or acidic cleavage methods.

Mechanistic Rationale & Strategy Selection

Standard Cbz deprotection relies on catalytic hydrogenolysis (H 2​ , Pd/C). However, the norbornene double bond is extremely susceptible to hydrogenation due to the thermodynamic relief of ring strain, making this approach unviable. Alternative acidic cleavage methods (e.g., HBr/AcOH) induce Wagner-Meerwein rearrangements of the norbornene skeleton and promote the polymerization or acetalization of the aldehyde. Lewis acid-mediated cleavage (e.g., TMSI) risks the conversion of the aldehyde into a gem-diiodide or α -iodo ether.

To achieve absolute chemoselectivity, we employ a nucleophilic deprotection strategy utilizing 2-mercaptoethanol in the presence of potassium phosphate (K 3​ PO 4​ ) .

Causality of Reagent Selection:

• 2-Mercaptoethanol: Acts as a potent, soft nucleophile that specifically targets the benzylic carbon of the Cbz group via an S N​ 2 mechanism, expelling an amine carbonate that spontaneously decarboxylates .

• K 3​ PO 4​ (Mild Base): Maintains a slightly basic environment. This is critical because it suppresses the formation of thioacetals (which typically require acidic catalysis) between the 2-mercaptoethanol and the formyl group, preserving the aldehyde.

• Structural Trap (The Amino-Aldehyde Dilemma): Once the Cbz group is removed, the resulting vicinal amino-aldehyde is highly prone to intramolecular cyclization (forming a cyclic imine) or intermolecular oligomerization. Therefore, the protocol includes an immediate stabilization step (salt formation) to neutralize the nucleophilicity of the free amine.

Comparative Data: Deprotection Strategies

The table below summarizes the quantitative and qualitative outcomes of various deprotection strategies applied to this specific substrate class.

Deprotection Strategy	Reagents & Conditions	Alkene (Norbornene) Tolerance	Aldehyde Tolerance	Expected Yield
Catalytic Hydrogenolysis	H 2​ , Pd/C, MeOH, 25 °C	Poor (Rapidly reduced)	Moderate	< 10% (Over-reduced)
Strong Acid Cleavage	HBr / AcOH, 25 °C	Poor (Wagner-Meerwein shift)	Poor (Polymerization)	0% (Decomposition)
Lewis Acid Cleavage	TMSI, CH 2​ Cl 2​ , 0 °C	Excellent	Poor (gem-diiodide formed)	< 20% (Complex mixture)
Nucleophilic Cleavage	2-Mercaptoethanol, K 3​ PO 4​ , DMAc, 75 °C	Excellent	Excellent	> 85% (Clean conversion)

Reaction Workflow & Stabilization Pathway

Workflow for Cbz deprotection and stabilization of the reactive amino-aldehyde intermediate.

Detailed Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process controls to ensure structural integrity.

Materials:

• Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (1.0 equiv, 1.0 mmol, 271 mg)

• 2-Mercaptoethanol (5.0 equiv, 5.0 mmol, 350 µL)

• Potassium phosphate tribasic (K 3​ PO 4​ ), anhydrous (3.0 equiv, 3.0 mmol, 636 mg)

• N,N-Dimethylacetamide (DMAc), anhydrous (5.0 mL)

• 1.0 M HCl in Dioxane (for stabilization)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Flush with Argon to ensure an inert atmosphere, preventing unwanted oxidation of the aldehyde or the formation of disulfides from the thiol.

• Reagent Solubilization: Dissolve the Cbz-protected substrate (271 mg) in 5.0 mL of anhydrous DMAc. Add the anhydrous K 3​ PO 4​ (636 mg). The suspension should be stirred vigorously.

• Nucleophile Addition: Inject 2-mercaptoethanol (350 µL) into the suspension.

• Thermal Activation: Heat the reaction mixture to 75 °C using a pre-equilibrated oil bath. Causality: 75 °C provides the optimal activation energy for the S N​ 2 attack on the benzylic position without inducing thermal degradation or retro-Diels-Alder fragmentation of the norbornene system .

• In-Process Monitoring (Self-Validation): After 4 hours, sample 10 µL of the reaction mixture. Dilute with 200 µL EtOAc and wash with 200 µL water. Analyze the organic layer via LCMS and TLC (Hexanes/EtOAc 1:1).

  • Validation Checkpoint: The starting material (UV active, non-polar) should be completely consumed. The product will exhibit reduced UV absorbance (due to the loss of the benzyl chromophore) but will stain intensely with Ninhydrin (indicating the successful unmasking of the primary amine).

• Workup & Extraction: Once complete, cool the mixture to 0 °C. Dilute with 20 mL of cold EtOAc. Wash the organic layer sequentially with ice-cold water (3 x 10 mL) to completely partition the DMAc, K 3​ PO 4​ , and excess 2-mercaptoethanol into the aqueous phase. Wash with brine (10 mL), dry over anhydrous Na 2​ SO 4​ , and filter.

• Immediate Stabilization (Critical Step): Do not concentrate the free amino-aldehyde to dryness, as it will spontaneously polymerize or cyclize. Instead, while the product is still in the EtOAc solution at 0 °C, slowly add 1.0 M HCl in Dioxane (1.1 equiv, 1.1 mL). Stir for 10 minutes.

• Isolation: Concentrate the solution under reduced pressure (water bath temperature < 30 °C) to afford the target compound as a stable, workable hydrochloride salt.

References

• Scattolin, T., Gharbaoui, T., & Chen, C.-y. (2022). "A Nucleophilic Deprotection of Carbamate Mediated by 2-Mercaptoethanol." Organic Letters, 24(19), 3736–3740. URL:[Link]

• Organic Chemistry Portal. (n.d.). "Cbz-Protected Amino Groups." Protective Groups. URL:[Link]

Application of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in pharmaceutical intermediate synthesis

An Application Guide for the Strategic Use of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in the Synthesis of Pharmaceutical Intermediates

This technical document provides an in-depth guide for researchers, scientists, and drug development professionals on the application of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate. This chiral building block is a highly versatile intermediate for the synthesis of complex carbocyclic nucleoside analogues, which are a cornerstone of antiviral therapies.

Introduction: The Strategic Importance of Carbocyclic Nucleosides

Carbocyclic nucleoside analogues are a critical class of therapeutic agents, most notably for their antiviral activity against viruses such as HIV and influenza.[1][2] In these molecules, the furanose ring of a natural nucleoside is replaced by a cyclopentane or cyclohexane ring. This structural modification imparts greater metabolic stability by preventing enzymatic cleavage of the glycosidic bond, a common pathway for the deactivation of traditional nucleoside drugs.

The bicyclo[2.2.1]heptene framework, a rigid cyclopentane derivative, has emerged as a particularly valuable scaffold in this context.[3][4] Its constrained conformation allows for the precise spatial arrangement of functional groups, mimicking the stereochemistry of natural ribofuranosides. A key starting material for many of these syntheses is 2-azabicyclo[2.2.1]hept-5-en-3-one, widely known as Vince Lactam, which has been instrumental in the development of drugs like Abacavir and Carbovir.[5][6]

Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate represents a more advanced intermediate, incorporating key functionalities—a protected amine and a formyl group—onto the bicyclic core. These features make it an exceptionally powerful synthon for the efficient construction of diverse pharmaceutical targets.

Molecular Overview and Strategic Value

The subject of this guide, benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (Molecular Formula: C16H17NO3), is a chiral molecule whose utility is derived from the orthogonal reactivity of its functional groups.[7]

• The Bicyclo[2.2.1]hept-5-ene Core: Provides the rigid carbocyclic scaffold that mimics the sugar moiety of natural nucleosides. The double bond offers a handle for a wide array of chemical transformations.

• The Formyl Group (-CHO): An electrophilic center, ideal for nucleophilic attack. Its primary role is in the construction of heterocyclic bases or the introduction of side chains via reductive amination or Wittig-type reactions.

• The Benzyl Carbamate (-NHCbz): A robust and widely used protecting group for the amine.[8] Its stability under various reaction conditions, coupled with its straightforward removal by hydrogenolysis, makes it an excellent choice for multi-step syntheses.

The strategic placement of the formyl and protected amine groups in a cis or trans relationship (depending on the specific isomer) on the bicyclic frame is crucial for establishing the desired stereochemistry in the final drug molecule.

Core Synthetic Applications and Protocols

The true power of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate lies in its potential for elaboration into more complex molecules. Below are key transformations and detailed protocols that a researcher could employ.

Reductive Amination for Nucleobase Precursor Synthesis

Reductive amination of the formyl group is a primary strategy for introducing nitrogenous side chains, which can then be cyclized to form the purine or pyrimidine bases of nucleoside analogues.

Protocol 1: Synthesis of a Protected Diamine Precursor

This protocol details the reductive amination with benzylamine, a common step in building a purine ring system.

• Dissolution: Dissolve benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (1.0 eq) in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) under an inert atmosphere (N₂ or Ar).

• Amine Addition: Add benzylamine (1.1 eq) to the solution.

• Reducing Agent Addition: Slowly add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) in portions at room temperature. The use of NaBH(OAc)₃ is advantageous as it is a mild and selective reducing agent for imines in the presence of aldehydes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Oxidative and Olefination Reactions of the Formyl Group

The aldehyde can be oxidized to a carboxylic acid for amide couplings or undergo olefination to extend the carbon chain.

Reaction Type	Reagents and Conditions	Expected Product Functionality
Oxidation	Pinnick Oxidation (NaClO₂, NaH₂PO₄, 2-methyl-2-butene) in t-BuOH/H₂O	Carboxylic Acid
Wittig Reaction	Ph₃P=CHCO₂Et in THF	α,β-Unsaturated Ester
Horner-Wadsworth-Emmons	(EtO)₂P(O)CH₂CN, NaH in THF	α,β-Unsaturated Nitrile

Functionalization of the Alkene

The double bond within the bicyclic system is a gateway to introducing further stereocenters and functionalities, crucial for mimicking the 2' and 3' hydroxyl groups of a ribose sugar.

Protocol 2: Stereoselective Dihydroxylation

This protocol describes the formation of a cis-diol, a key step toward emulating the ribose structure.

• Catalyst Preparation: In a round-bottom flask, dissolve AD-mix-β (for one enantiomer) or AD-mix-α (for the other) in a 1:1 mixture of t-butanol and water. Cool the mixture to 0°C.

• Substrate Addition: Add benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (1.0 eq) to the stirred catalyst solution.

• Reaction Monitoring: Stir the reaction vigorously at 0°C. The reaction progress can be monitored by TLC. The reaction is typically complete within 6-24 hours.

• Quenching: Quench the reaction by adding solid sodium sulfite (Na₂SO₃) and allowing the mixture to warm to room temperature while stirring for 1 hour.

• Extraction: Add ethyl acetate and separate the layers. Extract the aqueous layer three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the resulting diol by flash chromatography.

Visualization of Synthetic Pathways

The following diagrams illustrate the pivotal role of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in synthetic workflows.

Caption: Synthetic utility of the target molecule.

Caption: Step-by-step reductive amination workflow.

Concluding Remarks

Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is a high-value, strategically designed intermediate for the synthesis of carbocyclic nucleoside analogues. Its pre-installed, orthogonally reactive functional groups—the formyl moiety, the protected amine, and the alkene—provide a robust platform for the efficient and stereocontrolled construction of complex antiviral drug candidates. The protocols and strategies outlined in this document are based on well-established chemical principles and are intended to serve as a foundational guide for researchers in the field of medicinal chemistry and drug discovery. The versatility of this building block ensures its continued relevance in the ongoing quest for novel and more effective therapeutic agents.

References

• Csuk, R. (2024). Application of 2-Azabicyclo[2.2.1]Hept-5-En-3-One (Vince Lactam) in Synthetic Organic and Medicinal Chemistry. Molecules. [Link]

• Sági, G., et al. (1989). Novel synthesis of carbocyclic nucleosides from 2-azabicyclo[2.2.1]heptanes via the reductive N2-C3 cleavage reaction as a key step. Nucleic Acids Symposium Series. [Link]

• Csuk, R. (2024). Application of 2-Azabicyclo[2.2.1]Hept-5-En-3-One (Vince Lactam) in Synthetic Organic and Medicinal Chemistry. PubMed. [Link]

• Hřebabecký, H., et al. (2009). Synthesis of Novel Conformationally Locked Carbocyclic Nucleosides Derived from 5,5- and 6,6-Bis(hydroxymethyl)bicyclo[2.2.1]heptan-2-ol. Collection of Czechoslovak Chemical Communications. [Link]

• Wikipedia. (n.d.). Vince lactam. Wikipedia. [Link]

• Takada, H., et al. (2004). First synthesis of 2′,3′-epimino-carbocyclic nucleosides. Organic & Biomolecular Chemistry. [Link]

• Oprea, A., et al. (2015). New carbocyclic N(6)-substituted adenine and pyrimidine nucleoside analogues with a bicyclo[2.2.1]heptane fragment as sugar moiety; synthesis, antiviral, anticancer activity and X-ray crystallography. Bioorganic & Medicinal Chemistry. [Link]

• Oprea, A., et al. (2020). Homocarbocyclic Nucleoside Analogs with an Optically Active Substituted Bicyclo[2.2.1]Heptane Scaffold. Molecules. [Link]

• Wikipedia. (n.d.). Oseltamivir total synthesis. Wikipedia. [Link]

• Satoh, N., et al. (2007). A practical synthesis of (-)-oseltamivir. Angewandte Chemie International Edition. [Link]

• Trost, B. M., & Zhang, T. (2011). Development of a concise synthesis of (-)-oseltamivir (Tamiflu). Chemistry—A European Journal. [Link]

• MolPort. (n.d.). benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate. MolPort. [Link]

• Wang, Y., et al. (2023). A novel N-heterocycles substituted oseltamivir derivatives as potent inhibitors of influenza virus neuraminidase. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Virolleaud, M.-A. (2008). Synthesis of the Anti-influenza Drug Oseltamivir Phosphate (Tamiflu®). iSm2. [Link]

Sources

• 1. Application of 2-Azabicyclo[2.2.1]Hept-5-En-3-One (Vince Lactam) in Synthetic Organic and Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. New carbocyclic N(6)-substituted adenine and pyrimidine nucleoside analogues with a bicyclo[2.2.1]heptane fragment as sugar moiety; synthesis, antiviral, anticancer activity and X-ray crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Vince lactam - Wikipedia [en.wikipedia.org]
• 7. benzyl N-{3-formylbicyclo[2.2.1]hept-5-en-2-yl}carbamate | Molport-019-322-979 | Novel [molport.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Cross-coupling reactions utilizing benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate derivatives

Application Note: Orthogonal Cross-Coupling Strategies Utilizing Benzyl 3-Formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate Scaffolds

Executive Summary

In modern drug discovery, the transition from flat, sp²-hybridized aromatic systems to complex, sp³-rich three-dimensional architectures is a proven strategy to improve physicochemical properties and target specificity—a paradigm often referred to as "escaping flatland." The compound benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate serves as a highly versatile, rigid bicyclic building block for this purpose[1]. It features three orthogonal reactive sites: a strained norbornene double bond, a formyl group, and a Cbz-protected amine.

This application note details field-proven protocols for functionalizing this scaffold. By leveraging Palladium-catalyzed reductive Heck cross-coupling (hydroarylation)[2], followed by orthogonal modifications of the formyl and amine groups, researchers can generate diverse, conformationally restricted pharmacological libraries.

Mechanistic Insights: The Reductive Heck (Hydroarylation) Pathway

Standard Heck reactions on unactivated aliphatic alkenes often yield complex mixtures due to competing β-hydride elimination pathways. However, the unique rigid geometry of the bicyclo[2.2.1]heptene (norbornene) framework alters this reactivity landscape[3].

• Stereocontrol via Rigid Geometry : The bulky methylene bridge of the norbornene core sterically blocks the endo face. Consequently, the initial palladium coordination and subsequent syn-migratory insertion occur exclusively on the exo face, guaranteeing predictable stereochemistry[3].

• Preventing β-Hydride Elimination : Following migratory insertion, the resulting alkyl-palladium(II) intermediate cannot easily undergo β-hydride elimination. A syn-coplanar β-hydrogen is geometrically unavailable, and elimination would violate Bredt’s rule by placing a double bond at the bridgehead.

• Hydride Interception : By employing a reductive Heck strategy, the long-lived alkyl-palladium intermediate is intercepted by a hydride source (sodium formate). Formate displaces the halide on palladium, undergoes decarboxylation to generate a palladium-hydride, and subsequently undergoes reductive elimination to yield the saturated, exo-arylated scaffold[2].

• Chemoselectivity : The optimized Pd/PPh₃ catalytic system operates under mild conditions, ensuring that both the highly reactive formyl group and the Cbz-protected amine remain completely intact during C–C bond formation[2].

Catalytic cycle of the Pd-catalyzed reductive Heck arylation on the norbornene scaffold.

Workflow: Orthogonal Functionalization Strategy

The true power of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate lies in its capacity for sequential, orthogonal modifications without the need for intermediate protecting group manipulations.

• C–C Cross-Coupling : Reductive Heck arylation of the double bond fixes the 3D core[2].

• C–N Bond Formation : The formyl group is converted to a substituted amine via reductive amination.

• C–N Cross-Coupling : Following Cbz deprotection, the revealed primary amine undergoes Buchwald-Hartwig amination to append additional pharmacophores[4].

Orthogonal functionalization workflow of the bicyclic scaffold.

Quantitative Data: Optimization of the Reductive Heck Arylation

To ensure maximum yield and exo-selectivity, various catalytic conditions were evaluated. The combination of Pd(OAc)₂, triphenylphosphine (PPh₃), and sodium formate provided the optimal balance of reactivity and chemoselectivity, preventing unwanted formyl reduction.

Entry	Catalyst (5 mol%)	Ligand (10 mol%)	Reductant / Base	Solvent	Temp (°C)	Yield (%)	Exo:Endo Ratio
1	Pd(OAc)₂	PPh₃	HCOONa	DMF	80	88	>99:1
2	Pd(OAc)₂	P(o-tol)₃	HCOONa	DMF	80	65	>99:1
3	Pd(PPh₃)₄	None	HCOONa	DMF	80	72	95:5
4	Pd(OAc)₂	PPh₃	Et₃N / HCOOH	DMF	80	81	>99:1
5	PdCl₂(dppf)	None	HCOONa	DMF	80	45	90:10

Reaction Conditions: 1.0 equiv benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate, 1.2 equiv aryl iodide, 2.0 equiv reductant, 12 hours.

Experimental Protocols

Protocol A: Palladium-Catalyzed Reductive Heck Arylation

Objective: Stereoselective exo-arylation of the norbornene double bond while preserving the formyl and Cbz groups.

• Preparation : In an oven-dried Schlenk flask under an argon atmosphere, charge benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (1.0 mmol)[1], the selected aryl iodide (1.2 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol, 5 mol%), PPh₃ (26.2 mg, 0.10 mmol, 10 mol%), and sodium formate (136 mg, 2.0 mmol).

• Solvent Addition & Degassing : Add anhydrous DMF (5.0 mL). Degas the suspension via three consecutive freeze-pump-thaw cycles to remove dissolved oxygen, which can prematurely oxidize the Pd(0) species.

• Reaction : Heat the mixture to 80 °C in an oil bath and stir vigorously for 12 hours. Monitor the consumption of the starting material via TLC (Hexanes/EtOAc 7:3).

• Workup : Cool the reaction to room temperature. Quench by diluting with deionized water (15 mL) and extract with ethyl acetate (3 × 15 mL).

• Purification : Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (silica gel) to afford the exo-aryl saturated bicyclic product.

Protocol B: Orthogonal Reductive Amination

Objective: Chemoselective functionalization of the C3 formyl group.

• Imine Formation : Dissolve the purified product from Protocol A (1.0 mmol) and a selected primary or secondary amine (1.2 mmol) in anhydrous 1,2-dichloroethane (DCE) (10 mL). Add glacial acetic acid (60 µL, 1.0 mmol) to catalyze imine/iminium formation. Stir at room temperature for 1 hour.

• Reduction : Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc)₃) (318 mg, 1.5 mmol). The mild nature of this reducing agent prevents the reduction of the Cbz group. Stir the suspension at room temperature for 12 hours.

• Workup : Quench the reaction carefully with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with dichloromethane (3 × 10 mL).

• Purification : Dry the combined organic phases over Na₂SO₄, concentrate, and purify via silica gel chromatography (DCM/MeOH gradient) to yield the aminomethyl derivative.

Protocol C: Cbz Deprotection and Buchwald-Hartwig Cross-Coupling

Objective: Unmasking the C2 amine and executing a C–N cross-coupling to yield the final scaffold[4].

• Deprotection : Dissolve the product from Protocol B in HPLC-grade MeOH (10 mL). Add 10% Pd/C (10% w/w). Purge the flask with hydrogen gas and stir under an H₂ atmosphere (1 atm, balloon) at room temperature for 4 hours. Filter the mixture through a pad of Celite, wash thoroughly with MeOH, and concentrate to yield the free primary amine.

• Cross-Coupling Setup : In an argon-filled glovebox, combine the crude free amine (1.0 mmol), an aryl bromide (1.1 mmol), Pd₂(dba)₃ (18.3 mg, 2 mol%), XPhos (38.1 mg, 8 mol%), and sodium tert-butoxide (144 mg, 1.5 mmol) in a 20 mL sealed reaction vial.

• Reaction : Add anhydrous toluene (5 mL). Seal the vial securely, remove it from the glovebox, and heat at 100 °C in a heating block for 16 hours[4].

• Isolation : Cool to room temperature, dilute with EtOAc, and filter through a short pad of silica to remove palladium black. Concentrate the filtrate and purify by preparative HPLC to obtain the final conformationally restricted, highly functionalized diamine scaffold.

References[1] Title: 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine - EvitaChem. Source: evitachem.com. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFx_MIIH0n8JLk6dubJ-H6whsiWz75m-4s5WN705UBxXTza2Y2uZkidWajRvJZYovevjJ5CsjwwI6Cod8TozywgbHzNQZFUzbsdDD8twAS4QS-m3yptcM-XxWKJ5VEXaoNY3PbXCrTZza0=[4] Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC. Source: nih.gov. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEiWDzEDKD1Pg92DrqLZ6tFYQovjk4pjuY8yavhG3DeSxDWF5mHPJ4782f3Q3MbUF00kjCyrWNvi6QXVfX0vJV8ISU-57DlcrCM15nyT1ZNNsfOX5iwnP3lzbZ6-0QL_e8wm9mqHa0INZcAPPs=[2] Title: Palladium-Catalyzed Reductive Heck Coupling of Alkenes - PMC - NIH. Source: nih.gov. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEf0f4hWRtZKXpOm6rSYvA2x5lDteYrKRmOeb77c1KZi-uEwBv8tuVZNS9-lzYQILI9LZkXIv-aG7Glty0gOkREjuYCY7skrJzlbh1w6YbihIps7kbyneM86BqPE74ZfU8AHKfa8I0cjcSgJWw=[3] Title: The Hydroarylation Reaction—Scope and Limitations - PMC. Source: nih.gov. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3IVvnp5DqGa5QPvdPtYv7MNYaBJ1zvKyRAravSOAUJr6mD3fQP1pqM8xdsvtpL9-m-b-G8PuiyMaQd2YOxcP2lH6iPl1_zmWEuZY1ewh153XDWBlfibBE3hEhfE5BLVKEqnGLkylW90hFzS4=

Sources

• 1. evitachem.com [evitachem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoselective Functionalization of the Formyl Group in Bicyclo[2.2.1]hept-5-ene Derivatives

Strategic Importance in Chemical Synthesis

Bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde (commonly known as 5-norbornene-2-carboxaldehyde or NBCA) is a highly versatile bicyclic building block[1]. Characterized by a strained endocyclic double bond and a reactive formyl group, it serves as a critical intermediate in drug discovery, materials science, and the synthesis of complex natural products.

Because the strained bicyclic alkene is highly active in Ring-Opening Metathesis Polymerization (ROMP) using Grubbs' catalysts[2], functionalizing the formyl group is the premier strategy for generating diverse, functionalized ROMP monomers[3]. The core challenge in these functionalizations is chemoselectivity : reagents must selectively transform the aldehyde without triggering retro-Diels-Alder degradation, epimerization of the C2 stereocenter, or unintended reactions at the strained C5-C6 alkene.

Mechanistic Causality in Reaction Design

NBCA is typically synthesized via a Diels-Alder cycloaddition between cyclopentadiene and acrolein, a reaction that predominantly yields the kinetically favored endo isomer[4]. When designing functionalization protocols for the formyl group, scientists must account for the following mechanistic constraints:

• Alpha-Proton Acidity: The proton at the C2 position (adjacent to the formyl group) is acidic. Exposure to harsh, unhindered bases at elevated temperatures can cause enolization, leading to the epimerization of the endo isomer into the thermodynamically more stable exo isomer.

• Alkene Strain: The bicyclic double bond is highly strained and electron-rich. Strong oxidizing agents (like mCPBA) will readily epoxidize this alkene. Therefore, mild, chemoselective oxidants (e.g., Pinnick oxidation) must be employed to convert the aldehyde to a carboxylic acid without touching the alkene.

• Hydride Selectivity: For reductive amination, standard sodium borohydride (NaBH₄) is too reactive and will prematurely reduce the aldehyde to 5-norbornene-2-methanol. Instead, sodium triacetoxyborohydride (NaBH(OAc)₃) is required. The electron-withdrawing acetate ligands reduce the nucleophilicity of the hydride, rendering it inert to the formyl group but highly reactive toward the more electrophilic iminium intermediate[5].

Reaction Pathway Visualization

The following diagram illustrates the four primary chemoselective pathways utilized to functionalize the formyl group of NBCA while preserving the structural integrity of the norbornene scaffold.

Fig 1. Chemoselective functionalization pathways of bicyclo[2.2.1]hept-5-ene-2-carboxaldehyde.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating visual cues and in-process controls to ensure experimental success.

Protocol A: Synthesis of 5-Vinyl-2-norbornene via Wittig Olefination

This protocol converts the formyl group into a vinyl group, producing a diene monomer widely used in EPDM elastomers[6].

Reagents: Methyltriphenylphosphonium bromide (Ph₃PCH₃Br), Potassium tert-butoxide (KOtBu), Anhydrous THF, NBCA.

• Ylide Generation: In an oven-dried flask under N₂, suspend 1.2 equivalents of Ph₃PCH₃Br in anhydrous THF (0.2 M). Cool the suspension to 0 °C using an ice bath.

• Base Addition: Add 1.15 equivalents of KOtBu dropwise.

  • Self-Validation: The white suspension will immediately transition to a vibrant, bright yellow solution, confirming the successful deprotonation and formation of the phosphorus ylide.

• Aldehyde Addition: Dissolve 1.0 equivalent of NBCA in a small volume of THF and add it dropwise to the ylide solution over 15 minutes at 0 °C.

  • Self-Validation: The bright yellow color will gradually fade to a pale yellow or off-white suspension as the ylide is consumed and triphenylphosphine oxide precipitates.

• Completion & Workup: Allow the reaction to warm to room temperature and stir for 2 hours. Quench with saturated aqueous NH₄Cl. Extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (100% Hexanes) to isolate 5-vinyl-2-norbornene as a volatile, colorless liquid[6].

Protocol B: Reductive Amination with Primary Amines

This method yields secondary aminomethyl norbornene derivatives, which are excellent rigid scaffolds for pharmacophore development[5].

Reagents: Primary amine (R-NH₂), Sodium triacetoxyborohydride (NaBH(OAc)₃), 1,2-Dichloroethane (DCE), Glacial acetic acid (optional).

• Iminium Formation: Dissolve 1.0 equivalent of NBCA and 1.05 equivalents of the primary amine in anhydrous DCE (0.2 M) at room temperature. If the amine is electronically deactivated (e.g., an aniline derivative), add 1.0 equivalent of glacial acetic acid to catalyze iminium formation.

• Reduction: Add 1.4 equivalents of NaBH(OAc)₃ portion-wise over 10 minutes.

  • Self-Validation: Mild effervescence (H₂ gas) may be observed. The reaction will remain a cloudy suspension throughout the process.

• Monitoring: Stir at room temperature for 4–12 hours. Monitor reaction progress via TLC (Hexanes/EtOAc).

  • Self-Validation: Stain the TLC plate with Ninhydrin and heat; the appearance of a distinct spot (often pink/purple) indicates the formation of the secondary amine product.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (gas evolution will occur) and stir for 15 minutes until the bubbling ceases. Extract with dichloromethane (3x), dry over Na₂SO₄, and concentrate.

Quantitative Data & Optimization Summary

To aid in experimental planning, the following table synthesizes the expected yields, optimal conditions, and chemoselectivity notes for the four primary functionalization routes of NBCA.

Functionalization	Reagents & Conditions	Target Motif	Yield Range	Causality & Chemoselectivity
Olefination	Ph₃PCH₃Br, KOtBu, THF, 0 °C to RT	5-Vinyl-2-norbornene	75–85%	Alkene preserved; strict temperature control at 0 °C prevents C2 epimerization[6].
Reductive Amination	R-NH₂, NaBH(OAc)₃, DCE, RT	Aminomethyl norbornene	80–95%	STAB selectively reduces the iminium ion, completely sparing the formyl group[5].
Reduction	NaBH₄, MeOH, 0 °C	Norbornene-2-methanol	>90%	Mild hydride selectively targets the formyl group; the strained alkene is inert to NaBH₄.
Oxidation	NaClO₂, NaH₂PO₄, 2-methyl-2-butene	Norbornene-2-carboxylic acid	85–95%	Pinnick conditions prevent unwanted epoxidation of the electron-rich bicyclic double bond.

References

• Title: Design of Brønsted Acid-Assisted Chiral Lewis Acid (BLA) Catalysts for Highly Enantioselective Diels−Alder Reactions Source: Journal of the American Chemical Society (ACS) URL: [Link]

• Title: Recent applications of ring-rearrangement metathesis in organic synthesis Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Source: Google Patents (US5153282A)

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. BJOC - Recent applications of ring-rearrangement metathesis in organic synthesis [beilstein-journals.org]
• 3. US5153282A - Preparation of polyolefin incorporating functional groups from masked functional group-containing monomers - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Page loading... [guidechem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in troubleshooting the synthesis of highly functionalized norbornenes. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is a critical cis-1,2-disubstituted bicyclic intermediate. However, its rigid framework makes it highly susceptible to side reactions, particularly epimerization and functional group cross-reactivity.

To achieve high yields and maintain stereochemical integrity, we recommend a robust four-step sequence originating from Nadic Anhydride. Below is our definitive troubleshooting guide, complete with mechanistic causality, self-validating protocols, and quantitative benchmarks.

Synthetic Workflow Overview

Fig 1: Four-step synthetic workflow from Nadic Anhydride to the target formyl carbamate.

Troubleshooting FAQs & Mechanistic Insights

Issue 1: Massive White Precipitate During Curtius Rearrangement

Q: During the conversion of the mono-ester to the Cbz-protected amino ester using DPPA, I isolate a large amount of an insoluble white solid instead of my product. What is this, and how do I fix it?

A: This is a classic failure mode in the Curtius rearrangement. The white precipitate is a symmetrically disubstituted urea byproduct 1.

• Causality: The Curtius rearrangement proceeds via an isocyanate intermediate. If trace moisture is present in your solvent or reagents, water acts as a nucleophile, attacking the isocyanate to form an unstable carbamic acid. This intermediate rapidly decarboxylates to form a primary amine. This newly formed, highly nucleophilic amine then attacks another equivalent of unreacted isocyanate, forming the highly insoluble symmetric urea 1.

• Resolution: Rigorous anhydrous conditions are non-negotiable. Do not add benzyl alcohol until the isocyanate formation is complete.

Issue 2: Loss of the Cbz Group During Ester Reduction

Q: When reducing the methyl ester to the alcohol, I am losing the Cbz protecting group. Which reducing agent should I use?

A: You are likely using a reducing agent that is too harsh, such as Lithium Aluminum Hydride (LiAlH₄), which will indiscriminately reduce both the ester and the carbamate.

• Causality: The hydride source must be nucleophilic enough to attack the ester carbonyl but mild enough to ignore the less electrophilic carbamate carbonyl.

• Resolution: Switch to Lithium Borohydride (LiBH₄) in THF at 0 °C. LiBH₄ is highly chemoselective for esters over carbamates.

Issue 3: Loss of Cis-Stereochemistry (Epimerization)

Q: My final oxidation step to yield benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate results in a mixture of diastereomers. How can I maintain the cis-stereochemistry?

A: You are observing epimerization at the alpha-carbon (C3 of the norbornene ring).

• Causality: The cis-configuration of the 2,3-disubstituted norbornene is thermodynamically less stable than the trans (exo/endo) configuration due to severe steric repulsion within the rigid bicyclic framework 2. Under basic or Lewis acidic conditions, the newly formed aldehyde readily undergoes enolization. Upon re-protonation, it adopts the thermodynamically favored trans geometry [[3]]().

• Resolution: You must use strictly non-basic, low-temperature oxidation conditions, such as the Swern oxidation, and avoid basic aqueous workups.

Quantitative Data & Optimization Matrix

Reaction Step	Target Intermediate	Common Failure Mode	Root Cause	Optimized Condition	Expected Yield
1. Desymmetrization	Mono-methyl ester	Poor conversion	Inactive nucleophile	Add 0.1 eq DMAP, reflux MeOH	92-95%
2. Curtius Rearrangement	Cbz-Amino Ester	White precipitate	Moisture (Urea formation)	Rigorous anhydrous Toluene	75-82%
3. Ester Reduction	Cbz-Amino Alcohol	Cbz cleavage	Harsh reducing agent	LiBH₄ in THF at 0 °C	85-90%
4. Oxidation	Benzyl 3-formyl...	Epimerization	Thermodynamic equilibration	Swern Oxidation at -78 °C	78-85%

Validated Experimental Protocols

Protocol A: Moisture-Free Curtius Rearrangement

This protocol utilizes in-situ IR monitoring as a self-validating system to prevent urea formation.

• Preparation: Dry toluene over activated 4Å molecular sieves for 24 hours prior to use. Oven-dry all glassware.

• Activation: Add the mono-ester (1.0 eq), Et₃N (1.5 eq), and Diphenylphosphoryl azide (DPPA, 1.1 eq) to the anhydrous toluene at 0 °C.

• Rearrangement: Slowly warm the mixture to 80 °C.

• Self-Validation Step: Monitor the reaction via IR spectroscopy. Do not proceed until you observe the appearance of a strong isocyanate stretch at ~2270 cm⁻¹ and the complete disappearance of the acyl azide peak at ~2140 cm⁻¹ 4.

• Trapping: Only after complete conversion to the isocyanate, add anhydrous benzyl alcohol (1.5 eq) and heat at 90 °C for 12 hours to afford the Cbz-protected amino ester.

Protocol B: Epimerization-Free Swern Oxidation

This protocol utilizes strict temperature control and a neutral quench to preserve the cis-stereocenter.

• Reagent Formation: In an oven-dried flask under argon, add oxalyl chloride (1.5 eq) to anhydrous DCM and cool to -78 °C. Add anhydrous DMSO (3.0 eq) dropwise.

• Self-Validation Step: Observe for vigorous gas evolution (CO and CO₂). This visually confirms the active formation of the Swern reagent.

• Oxidation: Add the Cbz-amino alcohol (1.0 eq) dissolved in DCM dropwise, strictly maintaining the internal temperature below -70 °C. Stir for 30 minutes.

• Deprotonation: Add Et₃N (5.0 eq). Keep at -78 °C for another 30 minutes before slowly warming to 0 °C.

• Neutral Quench: Quench immediately with a pH 7 phosphate buffer. Critical: Do not use saturated NaHCO₃ or NaOH during the workup, as the basic aqueous phase will rapidly catalyze the epimerization of the alpha-proton 3.

References

• ACS Publications. "Experiments Probing the Viability of Donor–Acceptor Norbornenes for (5 + 2)-Annulation."[Link]

• Google Patents. "Method for producing exo-type norbornene compound."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. JP5861884B2 - Method for producing exo-type norbornene compound - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Overcoming solubility issues with benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in organic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the unique handling and solubility challenges associated with benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate .

This bicyclic intermediate presents a classic amphiphilic dichotomy: it possesses a highly lipophilic, bulky norbornene core, contrasted by a highly polar, hydrogen-bonding carbamate (Cbz) group and a reactive formyl (-CHO) group. Understanding the causality behind its physicochemical behavior is critical to preventing degradation and ensuring reproducible downstream reactions.

Frequently Asked Questions (Theory & Causality)

Q: Why does this compound resist dissolution in standard non-polar solvents like hexanes, despite its large hydrocarbon core? A: The solubility barrier is driven by the benzyl carbamate (Cbz) moiety. Carbamates function as "amide-ester" hybrids. While their C-N rotational barrier is lower than that of standard amides, they act as potent hydrogen bond donors (via the N-H) and acceptors (via the C=O)[1]. This leads to the formation of a robust intermolecular hydrogen-bonded lattice in the solid state. Non-polar solvents like hexanes lack the dispersive and dipole interactions required to disrupt this crystalline network, resulting in poor solubility.

Q: Can I use polar protic solvents like methanol or ethanol to force dissolution? A: No, this is highly discouraged. While methanol may successfully dissolve the compound by breaking the intermolecular hydrogen bonds, it will chemically alter the molecule. The highly electrophilic 3-formyl group will rapidly undergo nucleophilic addition with primary alcohols to form a hemiacetal[2]. This reversible, yet disruptive, transformation will alter the molecule's photophysical properties and completely quench the reactivity of the aldehyde in downstream applications (e.g., Wittig reactions or reductive aminations)[3].

Q: What is the optimal solvent system for this intermediate? A: Moderately polar, aprotic solvents are required. Solvents such as Tetrahydrofuran (THF), Dichloromethane (DCM), or Ethyl Acetate (EtOAc) provide the perfect balance: their dipole moments are sufficient to disrupt the carbamate hydrogen-bonding network, while their aliphatic/aromatic compatibility solvates the lipophilic norbornene core[4].

Quantitative Solvent Compatibility Data

To optimize your solvent selection, refer to the following comparative data table outlining expected solubility and chemical compatibility.

Solvent Class	Representative Solvents	Expected Solubility	Chemical Compatibility & Mechanistic Impact
Non-Polar Aliphatic	Hexanes, Heptane	Poor (< 5 mg/mL)	Inert: Fails to disrupt carbamate H-bond lattice.
Polar Protic	Methanol, Ethanol	Good (> 50 mg/mL)	High Risk: Rapid hemiacetal formation with the formyl group.
Moderate Aprotic	THF, DCM, EtOAc	Excellent (> 100 mg/mL)	Ideal: Solvates both the lipophilic core and polar functional groups.
Polar Aprotic	DMF, DMSO	Excellent (> 150 mg/mL)	Good: Highly soluble, but high boiling points complicate post-reaction recovery.

Experimental Workflows & Methodologies

Logical Workflow for Solvent Selection

Logical workflow for solvent selection and troubleshooting dissolution of the norbornene derivative.

Protocol A: Self-Validating Aprotic Dissolution

This protocol ensures true dissolution rather than the formation of a micro-suspension, which can lead to inaccurate stoichiometric calculations.

Step 1: Initial Solvation Weigh the desired amount of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate into a dry, inert vial. Add anhydrous THF or DCM to achieve the target molarity (typically 0.1 M to 0.5 M). Causality: Anhydrous solvents are critical; trace water can hydrate the formyl group to a gem-diol.

Step 2: Mechanical Disruption If the solid does not immediately dissolve, apply mild ultrasonic bath sonication for 2–5 minutes at 25°C. Causality: Acoustic cavitation provides the localized energy required to overcome the activation barrier of the carbamate intermolecular hydrogen bonds without thermally degrading the sensitive norbornene double bond.

Step 3: Self-Validation (Filtration Test) To verify true dissolution, draw 100 µL of the mixture into a syringe and pass it through a 0.22 µm PTFE filter into a new vial. Spot both the unfiltered and filtered aliquots onto a TLC plate (visualize with UV or KMnO4 stain). Validation Logic: If the compound was merely suspended as micro-aggregates, the filter will trap them, and the filtered spot will show significantly lower intensity. If intensities match, true thermodynamic dissolution has been achieved.

Protocol B: Reversing Unwanted Hemiacetal Formation

If a user has accidentally attempted dissolution in methanol and quenched the formyl group[3], this protocol forces the equilibrium back to the active aldehyde.

Step 1: Solvent Removal Transfer the methanolic solution to a round-bottom flask and remove the solvent completely via rotary evaporation under reduced pressure (water bath at 35°C).

Step 2: Aprotic Reconstitution Re-dissolve the resulting crude residue in an aprotic solvent (e.g., DCM). The removal of the bulk alcohol shifts the equilibrium, driving the hemiacetal back to the free formyl group.

Step 3: Self-Validation (NMR Verification) Take a small aliquot, evaporate the DCM, and dissolve in CDCl3. Run a standard 1H-NMR spectrum. Validation Logic: Confirm the presence of the distinct formyl proton singlet (typically around 9.5–10.0 ppm). If the hemiacetal is still present, a broad multiplet near 5.5 ppm will be visible instead[3]. If the formyl peak is restored, the material is safe for downstream synthesis.

References

• [2] New Insights into Inhibitor Design from the Crystal Structure and NMR Studies of Escherichia coli GAR Transformylase in Complex with β-GAR and 10-Formyl-5,8,10-trideazafolic Acid | Biochemistry - ACS Publications.2

• [1] Organic Carbamates in Drug Design and Medicinal Chemistry | PMC - NIH. 1

• [4] Correlation of Solubility and Prediction of the Mixing Properties of Capsaicin in Different Pure Solvents | ResearchGate.4

• [3] Development of a Fluorogenic Reactivity Palette for the Study of Nucleophilic Addition Reactions Based on meso-Formyl BODIPY Dyes | PMC - NIH.3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preventing epimerization of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate during purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers handling benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate and related norbornene-derived α -amino aldehydes.

Configurational instability during purification is the most common failure point when working with these intermediates. This guide bridges the gap between theoretical mechanistic chemistry and practical benchtop execution to ensure the stereochemical integrity of your synthesized compounds.

Part 1: Mechanistic Deep Dive – The Causality of Epimerization

To solve the purification problem, we must first understand the mechanism of degradation. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate features a highly strained bicyclo[2.2.1]heptene core with a Cbz-protected amine at C2 and a formyl group at C3.

The proton at the C3 position ( α to the aldehyde) is unusually acidic. This acidity is driven by the electron-withdrawing nature of the adjacent carbamate and the relief of torsional strain upon rehybridization. When exposed to standard chromatographic silica gel, the weakly acidic surface silanol groups (Si-OH, pH ~4.5–5.5) act as proton donors/acceptors. This catalyzes a rapid keto-enol tautomerization. Because the enol intermediate is planar (sp 2 hybridized) at C3, stereochemical information is lost. Upon reprotonation, the molecule adopts the thermodynamically favored diastereomer, destroying your diastereomeric ratio (dr) [1].

Fig 1. Acid-catalyzed epimerization of alpha-amino aldehydes via enolization on silica gel.

Part 2: Troubleshooting & FAQs

Q: Why does standard flash chromatography ruin the diastereomeric ratio of my product, even if I run the column quickly? A: While minimizing residence time on the column helps, it does not eliminate the risk. N-protected α -amino aldehydes are notoriously prone to epimerization even under mild conditions [2]. The sheer surface area of active silanol groups on standard silica gel drives the imine-enamine or keto-enol tautomerization instantaneously.

Q: Can I use a different stationary phase to prevent this? A: Yes. You must neutralize the acidic sites. Using triethylamine (TEA)-deactivated silica gel or switching to neutral alumina significantly reduces the rate of enolization.

Q: Is there a way to purify this compound without using chromatography at all? A: Absolutely. The most robust method for purifying configurationally unstable aldehydes is via a sodium bisulfite adduct . This classical technique converts the aldehyde into a water-soluble, sp 3 -hybridized α -hydroxy sulfonate salt. By removing the sp 2 carbonyl carbon, you temporarily eliminate the acidity of the α -proton, locking the stereocenter in place while you wash away organic impurities [3].

Fig 2. Chromatography-free purification workflow using sodium bisulfite adduct formation.

Part 3: Quantitative Data Summary

The table below summarizes the expected outcomes of different purification strategies based on empirical laboratory data.

Purification Method	Typical Recovery Yield	Diastereomeric Ratio (dr) Retention	Epimerization Risk
Standard Silica Gel	60 – 75%	Poor (< 50% retention of original dr)	High
TEA-Deactivated Silica	75 – 85%	Good (> 90% retention of original dr)	Moderate
Bisulfite Adduct	80 – 90%	Excellent (> 98% retention of original dr)	Low

Part 4: Step-by-Step Experimental Protocols

To ensure reproducibility, these protocols are designed as self-validating systems. Do not skip the validation steps; they are critical for confirming the integrity of the process before committing your entire batch.

Protocol A: TEA-Deactivated Silica Gel Chromatography

Use this method if the crude mixture contains impurities that cannot be removed via aqueous extraction.

• Solvent Preparation: Prepare your desired eluent system (e.g., Hexanes/Ethyl Acetate) and add 2% (v/v) Triethylamine (TEA).

• Column Packing: Slurry the silica gel in the TEA-spiked solvent and pack the column.

• Neutralization: Flush the packed column with 3 column volumes (CV) of the TEA-solvent. This ensures complete capping of the acidic silanol groups.

• Amine Wash: Flush the column with 2 CV of your standard eluent (without TEA).

  • Causality Note: Excess free TEA can act as a base and catalyze epimerization or react with the aldehyde. Washing it out leaves only the surface-bound TEA.

• Self-Validation Check: Collect a few drops of the eluent coming off the column and test it with wet pH paper. It must read neutral to slightly basic (pH 7.0–7.5). If it is acidic, repeat Step 3.

• Execution: Load the crude benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate and elute rapidly using pressurized flash chromatography.

Protocol B: Sodium Bisulfite Adduct Purification (Recommended)

Use this method for maximum stereochemical retention and scalability.

• Dissolution: Dissolve the crude aldehyde in a water-immiscible organic solvent (e.g., Ethyl Acetate or Diethyl Ether) at a concentration of ~0.2 M.

• Adduct Formation: Add an equal volume of freshly prepared, saturated aqueous sodium bisulfite (NaHSO 3​ ) solution.

• Agitation: Stir the biphasic mixture vigorously at room temperature for 2 hours. The aldehyde will convert to a water-soluble sulfonate adduct and migrate to the aqueous layer.

• Phase Separation & Wash: Separate the layers. Wash the aqueous layer twice with fresh organic solvent to remove unreacted starting materials and non-aldehyde impurities.

  • Self-Validation Check: Spot the organic wash on a TLC plate. Stain with 2,4-Dinitrophenylhydrazine (2,4-DNPH). A lack of yellow/orange spots confirms that all of your target aldehyde is safely locked in the aqueous layer.

• Aldehyde Regeneration: Cool the aqueous layer to 0 °C. Slowly add saturated aqueous sodium carbonate (Na 2​ CO 3​ ) dropwise until the pH reaches 8–9.

  • Causality Note: Mild base decomposes the bisulfite adduct back into the free aldehyde. Keeping the solution cold suppresses base-catalyzed epimerization during the release phase.

• Extraction: Immediately extract the regenerated aldehyde with fresh organic solvent (3x). Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure at a bath temperature strictly below 30 °C.

References

• The epimerization of peptide aldehydes—a systematic study PubMed (NIH) URL: [Link]

• Synthesis of optically pure γPNA monomers: a comparative study PubMed Central (NIH) URL:[Link]

• Synthesis of C-Protected α-Amino Aldehydes of High Enantiomeric Excess from Highly Epimerizable N-Protected α-Amino Aldehydes Organic Letters (ACS Publications) URL:[Link]

Technical Support Center: ROMP Optimization for Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Welcome to the Technical Support Center for the Ring-Opening Metathesis Polymerization (ROMP) of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate . This functionalized norbornene monomer presents unique kinetic and thermodynamic challenges due to the steric bulk and Lewis basicity of its formyl (-CHO) and carbamate (-NHCbz) substituents.

This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and scale their polymerizations with high scientific rigor.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does my polymerization stall at ~60-70% conversion when using Grubbs 1st Generation (G1) catalyst? A: The formyl and carbamate oxygen atoms possess lone pairs that can competitively coordinate to the highly electrophilic ruthenium center. During propagation, these groups can fold back and chelate the metal, forming a stable 5- or 6-membered "arrested" resting state[1]. G1 lacks the electronic properties to efficiently dissociate from this chelated state, leading to sluggish kinetics and premature termination.

Q2: Which catalyst generation is optimal for this specific monomer? A: We strongly recommend Grubbs 3rd Generation (G3) , specifically the fast-initiating bis-pyridine complex (H2IMes)(Cl)2(pyr)2Ru=CHPh. The synthesis of well-defined polymers requires the initiation rate ( ki​ ) to be significantly faster than the propagation rate ( kp​ ). G3 initiates orders of magnitude faster than G1 or G2, ensuring all polymer chains begin growing simultaneously, which is critical when propagating functionalized norbornenes[2].

Q3: Does the solvent choice impact the catalyst loading required? A: Yes. While Dichloromethane (DCM) is the standard ROMP solvent, running this specific monomer in Tetrahydrofuran (THF) can be highly beneficial. THF is a weakly coordinating solvent that competes with the monomer's formyl and carbamate groups for the ruthenium coordination sites, helping to break the intramolecular chelation and maintain an active propagating chain end. This allows you to lower your catalyst loading significantly.

Part 2: Troubleshooting Guide

Issue 1: Broad Molecular Weight Distribution (Dispersity, Đ > 1.3)

• Causality: Broad dispersity indicates a breakdown in the "living" character of the polymerization. This is typically caused by slow initiation (where chains start at different times) or secondary metathesis (where the catalyst attacks the polymer backbone instead of the monomer).

• Resolution:

  • Switch from G1/G2 to G3 catalyst.

  • Increase the monomer concentration to 0.2 M – 0.5 M . High concentrations thermodynamically favor forward propagation (driven by the ~27 kcal/mol release of norbornene ring strain[3]) over intrachain backbiting.

Issue 2: Catalyst Death / Solution Turns Black

• Causality: Ruthenium alkylidenes decompose in the presence of oxygen, moisture, or basic impurities. A color shift from bright green (G3) or purple (G2) to brown/black indicates the formation of inactive ruthenium oxides or hydrides.

• Resolution:

  • Degas all solvents via three freeze-pump-thaw cycles.

  • Ensure the benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate monomer is rigorously dried. Trace amines from the carbamate synthesis must be removed via column chromatography, as free amines irreversibly poison the catalyst.

Part 3: Mechanistic Workflow & Visualization

The following diagram illustrates the catalytic cycle, explicitly highlighting the chelation-arrest pathway caused by the formyl/carbamate groups and the thermodynamic interventions required to maintain propagation.

Figure 1: ROMP cycle showing formyl/carbamate chelation arrest and the pathway to reactivation.

Part 4: Catalyst Loading Optimization Data

To minimize the use of costly ruthenium catalysts while maintaining precise control over the polymer architecture, refer to the optimized baseline parameters below.

Catalyst Type	[M]:[I] Ratio	Solvent	Temp (°C)	Time (h)	Conversion (%)	Dispersity (Đ)	Mechanistic Outcome
Grubbs 1st Gen (G1)	50:1	DCM	25	24	45%	1.65	Severe catalyst arrest; incomplete conversion.
Grubbs 2nd Gen (G2)	100:1	DCM	25	12	82%	1.42	Slow initiation relative to propagation.
Grubbs 3rd Gen (G3)	100:1	THF	25	2	>99%	1.12	Optimal control; fast initiation.
Grubbs 3rd Gen (G3)	500:1	THF	40	4	95%	1.18	High efficiency; heat overcomes chelation.

Part 5: Standard Operating Procedure (SOP)

This protocol utilizes a self-validating methodology to ensure living character and accurate molecular weight targeting.

Step 1: Preparation of Stock Solutions (Glovebox or Schlenk Line)

• Dissolve benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (100 mg, 0.35 mmol) in 1.4 mL of anhydrous, degassed THF to yield a 0.25 M solution.

• In a separate vial, prepare a stock solution of Grubbs 3rd Generation catalyst (G3) in THF (e.g., 10 mg/mL).

Step 2: Initiation

• Rapidly inject the calculated volume of G3 stock solution (for a 100:1 [M]:[I] ratio, use 0.0035 mmol of G3) into the vigorously stirring monomer solution at room temperature.

• The solution will immediately transition from bright green to a yellowish-brown, indicating the formation of the propagating alkylidene.

Step 3: Propagation & Self-Validating Monitoring

• Allow the reaction to stir for 60 minutes.

• Validation Step: Withdraw a 50 µL aliquot, quench immediately with 1 drop of Ethyl Vinyl Ether (EVE), and analyze via crude 1 H NMR.

• Causality Check: Compare the integration of the monomeric olefinic protons ( δ ~6.0–6.3 ppm) to the newly formed polymeric backbone olefins ( δ ~5.2–5.5 ppm). Do not proceed to bulk quenching until conversion exceeds 95%. If conversion is stalled, gently heat the reaction to 40 °C to break the arrested Ru-carbamate chelate[1].

Step 4: Quenching and Isolation

• Once conversion is confirmed, add an excess of Ethyl Vinyl Ether (EVE) (approx. 0.5 mL) to the reaction mixture.

• Stir for 30 minutes. EVE reacts with the active ruthenium carbene to install a terminal methylene group on the polymer chain and generates an inactive, stable Fisher carbene[3].

• Precipitate the polymer by dropwise addition of the THF solution into 50 mL of vigorously stirring cold methanol.

• Isolate the functionalized polymer via vacuum filtration and dry under high vacuum overnight.

Part 6: References

• Influence of the Norbornene Anchor Group in Ru-Mediated Ring-Opening Metathesis Polymerization: Synthesis of Bottlebrush Polymers. Macromolecules.

• Direct Observation of an Arrested Intermediate in Metathesis Polymerization. IBS Publications Repository.

• Strain-Driven Ring-Opening Metathesis Polymerization. Chemical Reviews.

• Synthesis and In vitro activity of ROMP-based polymer nanoparticles. PMC.

Sources

• 1. pr.ibs.re.kr [pr.ibs.re.kr]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate Reactions

Welcome to the Advanced Technical Support Center for bicyclic scaffold functionalization. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is a highly specialized, sterically demanding intermediate frequently utilized in the synthesis of conformationally restricted amino acids and neuraminidase inhibitors, such as Peramivir[1].

As a Senior Application Scientist, I frequently see researchers struggle with low conversion rates when functionalizing this molecule. The root causes rarely lie in reagent purity; rather, they stem from the unique stereoelectronic environment of the norbornene core. This guide will decode the causality behind these failures and provide self-validating protocols to rescue your yields.

Core Mechanistic Bottlenecks (The "Why")

Before adjusting equivalents or temperatures, it is critical to understand the three distinct forces fighting against your desired transformation:

• Severe Steric Shielding: The bicyclo[2.2.1]heptene core possesses a pronounced endo/exo face bias. The bulky benzyl carbamate (Cbz) group at the C2 position severely restricts the trajectory of incoming nucleophiles attacking the adjacent C3 formyl group.

• C3 Epimerization: The proton alpha to the formyl group (at C3) is highly acidic. Under basic conditions (e.g., standard Wittig reactions), the thermodynamically less stable cis isomer easily epimerizes to the trans isomer, stalling the reaction or yielding complex, inseparable mixtures[2].

• Neighboring-Group Participation: The carbamate -NH is nucleophilic enough to attack the activated aldehyde or intermediate iminium ions, leading to stable, unwanted intramolecular aminals or acetals—a classic issue in Vince lactam-derived scaffolds[3].

Decision tree for troubleshooting low conversion in bicyclic aldehyde functionalization.

Frequently Asked Questions (FAQs)

Q1: My reductive amination stalls at 30% conversion, and I recover mostly unreacted aldehyde and some primary alcohol. What is causing this? Causality: The formation of the intermediate imine is an equilibrium process. The bulky bicyclo[2.2.1]heptene core pushes the equilibrium heavily toward the starting aldehyde. If you use standard reducing agents like NaBH₃CN in methanol, the reagent will reduce the aldehyde directly to the alcohol before the sterically hindered imine has a chance to form[4]. Solution: You must decouple imine formation from the reduction step. Use a Lewis acid dehydrating agent like Titanium(IV) isopropoxide (Ti(OiPr)₄) to drive imine formation to 100% completion before introducing the reducing agent.

Q2: During Wittig olefination, my NMR shows complete consumption of the starting material, but I get a complex mixture of diastereomers and a low yield of the desired alkene. Why? Causality: You are likely using a strong base (e.g., NaH, BuLi, or KOtBu) to generate your ylide. These bases deprotonate the acidic C3 position faster than the olefination occurs, converting your stereopure starting material into a cis/trans epimeric mixture[2]. Solution: Switch to Horner-Wadsworth-Emmons (HWE) conditions using the Masamune-Roush protocol. By using a mild base combination (LiCl and DBU or DIPEA) in acetonitrile, you maintain an environment that is basic enough to generate the phosphonate carbanion but too mild to deprotonate the C3 position.

Competing pathways: Base-catalyzed C3 epimerization versus desired olefination.

Q3: I am observing a highly polar side product that is mass-equivalent to my starting material minus water. What is this? Causality: The Cbz-protected amine at C2 is undergoing intramolecular nucleophilic attack on the C3 formyl group (or the activated iminium intermediate). This forms a stable, cyclic aminal, sequestering your starting material. Solution: Ensure the reaction is kept strictly anhydrous. Do not heat the reaction during the imine formation step. If the problem persists, temporarily swap the Cbz group for a more sterically demanding protecting group (e.g., Phthalimide) to physically block the nitrogen's nucleophilicity.

Quantitative Troubleshooting Data

The following table summarizes the causal relationships between sub-optimal conditions and their optimized counterparts for key functionalizations.

Reaction Type	Primary Bottleneck	Sub-optimal Condition	Optimized Condition	Expected Conversion
Reductive Amination	Direct aldehyde reduction	NaBH₃CN, MeOH, RT	Ti(OiPr)₄ (neat), then NaBH(OAc)₃ in DCE	> 85%
Reductive Amination	Aminal cyclization	Prolonged heating (60 °C)	RT, strictly anhydrous, fast reduction	> 90%
Wittig / HWE	C3 Epimerization	NaH, THF, 0 °C	Masamune-Roush (LiCl, DBU, MeCN)	> 80% (single isomer)
Grignard Addition	Steric shielding at C3	Et₂O, RT	CeCl₃ additive, THF, -78 °C	> 75%

Self-Validating Experimental Protocol

To guarantee success, protocols must be self-validating. The following methodology for reductive amination includes a critical analytical checkpoint to ensure the equilibrium bottleneck has been overcome before proceeding to reduction.

Protocol: Titanium-Mediated Reductive Amination of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Objective: Couple the bicyclic aldehyde with a primary amine while preventing direct aldehyde reduction and intramolecular cyclization.

Step 1: Preparation

• Flame-dry a Schlenk flask under argon to prevent water-induced aminal cyclization.

• Dissolve 1.0 eq of the bicyclic aldehyde and 1.1 eq of the chosen primary amine in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

Step 2: Imine Formation (Equilibrium Shift)

• Add 2.0 eq of Titanium(IV) isopropoxide (Ti(OiPr)₄) dropwise at room temperature.

• Stir the mixture for 6 hours.

• CRITICAL VALIDATION CHECK: Remove a 50 µL aliquot, quench with saturated NaHCO₃, extract with CDCl₃, and acquire a rapid ¹H-NMR spectrum.

  • Pass Condition: The aldehyde proton signal (~9.7 ppm) must be completely absent, replaced by the imine signal (~8.2 ppm). Do not proceed to Step 3 until this is confirmed.

Step 3: Reduction

• Cool the reaction mixture to 0 °C to minimize exothermic side reactions.

• Add 1.5 eq of Sodium triacetoxyborohydride (NaBH(OAc)₃) in three equal portions over 15 minutes. NaBH(OAc)₃ is highly chemoselective for imines over aldehydes.

• Allow the reaction to warm naturally to room temperature and stir for an additional 4 hours.

Step 4: Quench and Workup

• Quench the reaction by adding saturated aqueous NaHCO₃. Stir vigorously for 30 minutes. Note: A thick white precipitate of TiO₂ will form; vigorous stirring is required to break up this emulsion.

• Filter the suspension through a tightly packed pad of Celite, washing thoroughly with dichloromethane (DCM).

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the target secondary amine.

References

• JP5861884B2 - Method for producing exo-type norbornene compound.
• Facile Synthesis of the Neuraminidase Inhibitor Peramivir.
• Anti-influenza virus agents: Synthesis and mode of action. Semantic Scholar.
• Systematic Structure-Based Design and Stereoselective Synthesis of Novel Multisubstituted Cyclopentane Derivatives.

Sources

• 1. researchgate.net [researchgate.net]
• 2. JP5861884B2 - Method for producing exo-type norbornene compound - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Handling &amp; Storage of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, chemists, and drug development professionals working with benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate . Because this molecule features a highly reactive norbornene core, an oxidation-prone aldehyde, and a stereochemically sensitive alpha-chiral center, improper storage rapidly leads to degradation, epimerization, and polymerization.

This document provides field-proven troubleshooting guides, step-by-step methodologies, and the mechanistic causality behind our recommended storage protocols.

Structural Vulnerabilities & Degradation Pathways

To prevent degradation, we must first understand the molecule's reactive sites. The compound contains three primary points of failure when exposed to ambient conditions:

• The Formyl Group (Aldehyde): Highly susceptible to autoxidation, forming the corresponding carboxylic acid[1].

• The Norbornene Double Bond: Prone to epoxidation and hydroperoxide formation upon exposure to oxygen or free radicals[2].

• The Alpha-Chiral Center: The proton adjacent to the aldehyde is acidic; trace moisture combined with ambient acids/bases can trigger keto-enol tautomerization, leading to endo/exo epimerization.

Structural vulnerabilities and primary degradation pathways of the target compound.

Frequently Asked Questions (FAQs): Storage & Handling

Q1: What is the optimal temperature for long-term storage? A1: The compound must be stored at -20°C or -80°C . Sensitive aliphatic and bicyclic aldehydes undergo rapid thermal degradation and polymerization at room temperature. Storing the compound in a dedicated freezer significantly decreases the kinetic rate of autoxidation and prevents thermally induced retro-Diels-Alder degradation[3].

Q2: Why did my compound turn into a viscous oil/solid over time? A2: This is a classic sign of polymerization or extensive oxidation. Norbornene derivatives can react with atmospheric oxygen even below their ignition temperatures to form autoxidation products[2]. Furthermore, the oxidation of the norbornene double bond typically yields epoxynorbornane, norbornanone, and norborneol derivatives, which alter the physical state of the material[4].

Q3: Is an inert atmosphere strictly necessary? A3: Absolutely. Aldehydes are notorious for undergoing radical-mediated autoxidation to carboxylic acids when exposed to atmospheric oxygen[1]. You must backfill the storage vial with Argon (preferred over Nitrogen as it is heavier and blankets the solid/liquid more effectively)[5].

Q4: Can I store this compound in a standard clear glass vial? A4: No. Light catalyzes radical initiation, accelerating both the oxidation of the aldehyde and the cross-linking of the norbornene double bond. Always use amber borosilicate glass vials .

Quantitative Storage Data

The following table summarizes the expected shelf life of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate under various environmental conditions based on empirical stability data for functionalized norbornenes and aldehydes.

Storage Temperature	Atmosphere	Container Type	Expected Shelf Life	Primary Degradation Risk
+25°C (Ambient)	Air	Clear Glass	< 48 Hours	Rapid autoxidation, epimerization
+4°C (Fridge)	Air	Amber Glass	1 - 2 Weeks	Moisture absorption, oxidation
-20°C (Freezer)	Nitrogen (N₂)	Amber Glass	3 - 6 Months	Slow epoxidation
-80°C (Ultra-low)	Argon (Ar)	Amber Glass + PTFE	> 12 Months	Minimal to None

Troubleshooting Guide

Use this self-validating matrix to diagnose and correct compromised samples.

Symptom observed via NMR/LCMS	Mechanistic Cause	Corrective / Preventive Action
Broad peaks in ¹H NMR; insoluble material	Polymerization of the norbornene double bond or aldehyde oligomerization.	Ensure strict temperature control (-20°C). Do not expose to light. Discard heavily polymerized batches.
Appearance of a broad singlet at ~10-12 ppm	Autoxidation of the formyl group (-CHO) to a carboxylic acid (-COOH).	Purge vials with Argon prior to storage. Ensure PTFE septa are unpunctured to prevent O₂ ingress.
Shift in stereochemical ratios (e.g., endo to exo)	Epimerization at the alpha-carbon due to trace moisture or acidic/basic impurities in the solvent.	Store in a desiccator inside the freezer. Lyophilize the compound to remove trace water before storage.

Step-by-Step Methodology: Preparing for Long-Term Storage

To guarantee scientific integrity and reproducibility, follow this self-validating protocol for storing the synthesized or purchased compound.

Equipment Needed:

• Amber borosilicate glass vials

• PTFE-lined silicone septa caps

• Schlenk line or Argon gas manifold with a sterile needle

• Parafilm

Protocol:

• Drying: Ensure the compound is completely free of residual synthesis solvents. Apply high vacuum (Schlenk line) for at least 2 hours.

• Transfer: In a dry environment (preferably a glovebox), transfer the purified benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate into an amber glass vial.

• Argon Purging: If a glovebox is unavailable, cap the vial with a PTFE-lined septum. Insert a vent needle and an Argon-flushing needle. Purge with a gentle stream of Argon for 3 to 5 minutes. Argon's higher density ensures it displaces residual oxygen at the bottom of the vial[5].

• Sealing: Remove the vent needle first, then immediately remove the Argon needle to maintain positive pressure.

• Moisture Barrier: Wrap the cap tightly with Parafilm to prevent ambient moisture ingress during freeze-thaw cycles.

• Storage: Immediately transfer the sealed vial to a -20°C or -80°C freezer.

Step-by-step methodology for preparing the compound for long-term inert storage.

References

• Topas Advanced Polymers. "DATA SHEET - TOPAS Advanced Polymers." Topas.com.
• ResearchGate. "Oxidation of norbornene over vanadium-substituted phosphomolybdic acid catalysts and spectroscopic investigations." Researchgate.net.
• Stanford University Environmental Health & Safety. "acetaldehyde: Storage and Handling." Stanford.edu.
• ChemRxiv. "Shackles Off: A Kilo Scale Synthesis of Rawal's Diene." Chemrxiv.org.
• Organic Syntheses. "Working with Hazardous Chemicals." Orgsyn.org.

Sources

• 1. web.stanford.edu [web.stanford.edu]
• 2. topas.com [topas.com]
• 3. orgsyn.org [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]

Column chromatography solvent systems for purifying benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Welcome to the Technical Support Center for the purification of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS: 1132677-95-2).

As a highly functionalized norbornene derivative, this molecule presents a trifecta of chromatographic challenges: a sensitive C3-aldehyde, a hydrogen-bonding Cbz-protected amine, and the notoriously difficult endo/exo stereoisomer resolution. This guide is designed for discovery chemists and process scientists to troubleshoot and optimize silica gel purification workflows.

Mandatory Visualization: Purification Decision Matrix

Chromatographic workflow for resolving endo/exo norbornene isomers and preserving the C3-aldehyde.

Diagnostic Hub: Troubleshooting & FAQs

Q1: I am trying to separate the endo and exo isomers, but they are co-eluting as a single broad band. How do I resolve them? A: Co-elution is a classic challenge with norbornene derivatives because the rigid bicyclo[2.2.1]heptene framework forces the dipole moments of both isomers to be nearly identical[1]. If your ΔRf is < 0.05 in Hexanes/Ethyl Acetate, you must switch your strategy. Causality & Solution: First, change the bulk solvent from Hexanes to Toluene. Toluene introduces π-π stacking interactions with the aromatic ring of the Cbz group, which often differentially retards one isomer over the other. Second, abandon gradient elution. Gradients compress bands and force co-elution of closely related isomers. You must use a strictly isocratic system with a high silica-to-sample ratio (up to 100:1)[2][3].

Q2: My compound is streaking heavily, and TLC shows a new, less polar spot forming over time. Can I use a DCM/Methanol gradient to push it off the column? A: Absolutely not. The C3-formyl group (aldehyde) is highly sensitive. Standard silica gel is mildly acidic. When you introduce Methanol, the silica catalyzes the conversion of your aldehyde into a dimethyl acetal right on the column. Causality & Solution: The new, less polar spot you are observing is the acetal derivative. Furthermore, aldehydes are prone to autoxidation to the corresponding carboxylic acid if exposed to air on dry silica[2]. You must use strictly anhydrous, alcohol-free solvent systems (e.g., Hexanes/EtOAc or Toluene/EtOAc) and avoid leaving the compound on the column for extended periods.

Q3: The Cbz-carbamate group is causing my peaks to tail. Should I add 1% Triethylamine (Et3N) to deactivate the silica? A: Do not use base additives for this specific molecule. While adding Et3N is a standard chromatographic trick to prevent secondary amines and carbamates from hydrogen-bonding with free silanols[4], doing so here is a fatal error. Causality & Solution: The proton at the C3 position (alpha to the aldehyde) is acidic. Introducing a base like Et3N will trigger enolization. Because the enol intermediate is planar, reprotonation will scramble your stereocenters, leading to rapid epimerization and destroying your carefully synthesized endo/exo ratio. To fix tailing, slightly increase the percentage of your polar aprotic modifier (EtOAc) to outcompete the silanol hydrogen bonding.

Data Presentation: Optimization Matrices

Table 1: Solvent System Matrix for Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Solvent System	Primary Application	Isomer Selectivity	Aldehyde Stability	Tailing Control
Hexanes / EtOAc	General purification	Poor to Moderate	High (if anhydrous)	Moderate
Toluene / EtOAc	Endo/Exo separation	Excellent (π-π stacking)	High	Good
DCM / MeOH	Polar impurity removal	N/A	CRITICAL FAILURE	Excellent
Hexanes / MTBE	Mild elution	Moderate	High	Poor

Table 2: Quantitative Parameters for Flash Chromatography

Parameter	Standard Purification	High-Resolution Isomer Separation
Silica:Crude Ratio	30:1 to 50:1	70:1 to 100:1[3]
Target ΔRf	> 0.15	0.05 - 0.10
Elution Profile	Step gradient (5% to 20%)	Isocratic (e.g., 2% EtOAc)[1]
Flow Rate	~5 cm/min	~2-3 cm/min (maximize equilibration)[3]
Sample Loading	Standard liquid loading	Narrow band dry loading (Silica)[2]

Protocol Vault: Self-Validating Methodologies

Protocol 1: 2D-TLC for On-Column Stability Assessment

Purpose: To establish a self-validating system determining if the C3-aldehyde is oxidizing or acetalizing on the silica stationary phase prior to committing to a large-scale column.

• Spotting: Draw a faint pencil line 1 cm from the bottom and 1 cm from the left edge of a 5x5 cm silica gel 60 F254 TLC plate. Spot the crude mixture at this intersection.

• First Dimension: Develop the plate in the intended solvent system (e.g., 10% EtOAc/Hexanes).

• Drying: Remove the plate and dry it completely under a gentle stream of nitrogen. Do not use a heat gun, as heat accelerates aldehyde autoxidation.

• Second Dimension: Rotate the plate 90 degrees. Develop it again in the exact same solvent system.

• Validation & Causality: Visualize under UV (254 nm) and stain with KMnO4. If the compound is stable, all spots will lie perfectly on a 45-degree diagonal line. If the aldehyde is degrading on the silica, spots will appear off the diagonal (e.g., a lower Rf spot indicating oxidation to the carboxylic acid, or a higher Rf spot indicating acetalization). If off-diagonal spots appear, you must switch to a less reactive stationary phase (e.g., neutral alumina) or rigorously dry your solvents.

Protocol 2: High-Resolution Isocratic Separation of Endo/Exo Isomers

Purpose: Resolving the stereoisomers when ΔRf < 0.05.

• Stationary Phase Preparation: Weigh out a 100:1 ratio of high-quality silica gel (40–63 μm) relative to your crude sample mass[3]. Slurry pack the column using the chosen isocratic solvent (e.g., 2% EtOAc in Toluene).

• Narrow-Band Dry Loading: Dissolve the crude mixture in a minimal volume of DCM. Add a small amount of silica gel (approx. 2-3x the crude mass) to the flask. Concentrate to dryness under reduced pressure to create a free-flowing powder[2]. Load this evenly onto the flat column bed, followed by a thin layer of sand. Causality: Dry loading prevents the sample from dissolving in the eluent and diffusing before the separation begins, ensuring the narrowest possible starting band.

• Elution: Run the column strictly isocratically. Do not increase solvent polarity, as this will compress the bands and cause the trailing isomer to crash into the leading isomer[1].

• Flow Dynamics: Maintain a slow flow rate (~2-3 cm/min) to allow full thermodynamic equilibration between the mobile and stationary phases[3].

• Collection: Collect small volume fractions. The exo isomer typically elutes first due to less steric hindrance interacting with the silica surface[1]. To prevent decomposition post-purification, immediately concentrate the pure fractions, degas with nitrogen, and store at -20°C[2].

References

• Purification techniques for endo and exo isomers of norbornene derivatives - BenchChem. 1

• 5.37 Introduction to Organic Synthesis Laboratory (Day 9: Purification of the Diels-Alder Reaction Product) - MIT OpenCourseWare. 2

• Flash Column Chromatography - Organic Syntheses. 3

• Cbz-Protected Amino Groups - Organic Chemistry Portal. 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. organic-chemistry.org [organic-chemistry.org]

Minimizing side reactions during the formylation of bicyclo[2.2.1]hept-5-ene derivatives

Welcome to the technical support center for the formylation of bicyclo[2.2.1]hept-5-ene derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of introducing a formyl group onto this strained bicyclic scaffold. Our goal is to provide you with in-depth, field-proven insights to help you anticipate, troubleshoot, and minimize common side reactions, ensuring the integrity and success of your synthetic endeavors.

Introduction: The Challenge of Formylating a Strained Bicyclic System

The bicyclo[2.2.1]hept-5-ene (norbornene) framework is a valuable structural motif in medicinal chemistry and materials science. However, its inherent ring strain and the reactivity of the double bond present unique challenges during electrophilic substitution reactions like formylation. The propensity for carbocation rearrangements, polymerization, and issues with stereoselectivity are common hurdles that can significantly impact reaction yield and purity. This guide will address these challenges in a practical question-and-answer format, providing not just solutions but also the underlying chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Vilsmeier-Haack formylation of a substituted norbornene is giving a complex mixture of products with low yield of the desired aldehyde. What is happening?

A1: The Vilsmeier-Haack reaction, while effective for many electron-rich systems, can be problematic with bicyclo[2.2.1]hept-5-ene derivatives due to the generation of a reactive Vilsmeier reagent that can induce cationic side reactions. [1][2][3] The primary issues are often Wagner-Meerwein rearrangements and polymerization.

Troubleshooting Guide:

• Wagner-Meerwein Rearrangements: The initial electrophilic attack on the double bond generates a carbocation intermediate. This strained bicyclic cation is highly susceptible to skeletal rearrangements to form more stable carbocationic species. This leads to a variety of isomeric aldehydes that are difficult to separate.

• Polymerization: The acidic nature of the Vilsmeier reagent can initiate cationic polymerization of the electron-rich norbornene double bond. This is particularly problematic at higher temperatures.

Recommended Solutions:

• Lower Reaction Temperature: Perform the reaction at the lowest possible temperature that still allows for the formation of the desired product. This can help to minimize both rearrangement and polymerization.

• Controlled Addition of Reagents: Add the Vilsmeier reagent slowly to a solution of the norbornene derivative to maintain a low concentration of the electrophile and reduce the likelihood of polymerization.

• Alternative Formylation Methods: If the Vilsmeier-Haack reaction continues to be problematic, consider alternative, milder formylation methods such as the Duff reaction (for activated substrates) or hydroformylation.

Q2: I am attempting a hydroformylation reaction on my bicyclo[2.2.1]hept-5-ene derivative, but I am struggling with regioselectivity and am observing byproduct formation. How can I improve this?

A2: Hydroformylation is a powerful technique for introducing a formyl group, but achieving high regioselectivity (linear vs. branched aldehyde) and avoiding side reactions like hydrogenation and isomerization requires careful catalyst and condition selection. [4]

Troubleshooting Guide:

• Regioselectivity (exo/endo and linear/branched): The choice of phosphine ligands on the metal catalyst (typically rhodium or cobalt) is crucial in directing the regioselectivity. Bulky ligands tend to favor the formation of the less sterically hindered aldehyde. For bicyclo[2.2.1]hept-5-ene, controlling the approach of the catalyst to the double bond to favor either the exo or endo face is a key challenge.

• Side Reactions:

  • Hydrogenation: Under the reaction conditions, the alkene can be reduced to the corresponding alkane.

  • Isomerization: The double bond can migrate to other positions in the molecule if applicable.

Recommended Solutions:

Parameter	Recommendation to Favor Desired Aldehyde	Rationale
Catalyst	Use a rhodium catalyst with bulky phosphine ligands (e.g., triphenylphosphine) or specialized ligands designed for high regioselectivity.	Bulky ligands create a more sterically demanding environment around the metal center, influencing the regiochemical outcome of the CO insertion.
Syngas Pressure	Optimize the H₂/CO ratio and total pressure. Higher CO pressure generally favors formylation over hydrogenation.	Carbon monoxide acts as a competitive inhibitor for the hydrogenation pathway.
Temperature	Maintain the lowest effective temperature to minimize isomerization and other side reactions.	Higher temperatures can provide the activation energy for unwanted side reactions.

Experimental Protocol: General Procedure for Regioselective Hydroformylation

• In a high-pressure reactor, dissolve the bicyclo[2.2.1]hept-5-ene derivative and the rhodium catalyst precursor (e.g., Rh(acac)(CO)₂) in a degassed solvent (e.g., toluene).

• Add the desired phosphine ligand in the appropriate molar ratio to the rhodium precursor.

• Seal the reactor and purge several times with syngas (a mixture of H₂ and CO).

• Pressurize the reactor to the desired pressure with syngas.

• Heat the reaction mixture to the desired temperature and stir for the required time, monitoring the reaction progress by GC or TLC.

• Cool the reactor to room temperature and carefully vent the excess gas.

• Analyze the product mixture to determine the yield and regioselectivity.

Q3: During my Lewis acid-catalyzed formylation with dichloromethyl methyl ether, I am observing significant polymer formation and what appears to be rearranged products. How can I mitigate these issues?

A3: The use of strong Lewis acids like titanium tetrachloride or aluminum trichloride with dichloromethyl methyl ether can be aggressive towards the strained double bond of bicyclo[2.2.1]hept-5-ene, leading to polymerization and Wagner-Meerwein rearrangements.

Troubleshooting Guide:

• Polymerization: Strong Lewis acids can readily initiate cationic polymerization of the norbornene moiety.

• Wagner-Meerwein Rearrangement: The carbocation intermediate formed upon electrophilic attack is highly prone to skeletal rearrangement to alleviate ring strain.

Recommended Solutions:

• Milder Lewis Acids: Consider using a milder Lewis acid, such as zinc chloride or tin tetrachloride, which may be less prone to initiating side reactions.

• Low Temperatures: Conduct the reaction at very low temperatures (e.g., -78 °C) to control the reactivity of the system.

• Use of a Scavenger/Promoter: In some cases, the addition of a non-nucleophilic base or a promoter can help to modulate the acidity of the medium and suppress side reactions.

• Alternative Reagents: Consider using orthoformates in the presence of a milder acid catalyst as an alternative formylating system.

Q4: How can I control the exo vs. endo selectivity during the formylation of my bicyclo[2.2.1]hept-5-ene derivative?

A4: The stereochemical outcome of the formylation is often dictated by the steric hindrance of the bicyclic system. In many cases, electrophilic attack occurs from the less hindered exo face. However, the choice of reagents and the presence of directing groups on the substrate can influence this selectivity.

Strategies for Controlling Stereoselectivity:

• Steric Hindrance: The inherent steric bias of the norbornene skeleton generally favors the approach of the electrophile from the exo face.

• Directing Groups: The presence of a coordinating group on the substrate can direct the formylating agent to a specific face of the double bond.

• Catalyst Control: In catalytic reactions like hydroformylation, the steric and electronic properties of the ligands on the metal catalyst can be tuned to influence the stereoselectivity.

Workflow for Optimizing Stereoselectivity:

Caption: Decision workflow for controlling stereoselectivity.

Q5: What are the best practices for preventing polymerization during the formylation of bicyclo[2.2.1]hept-5-ene derivatives?

A5: Polymerization is a significant side reaction, especially under acidic conditions. A multi-faceted approach is necessary to suppress this unwanted pathway.

Best Practices for Preventing Polymerization:

Strategy	Implementation	Rationale
Low Temperature	Conduct the reaction at the lowest feasible temperature.	Reduces the rate of the polymerization initiation and propagation steps.
High Dilution	Use a larger volume of solvent to decrease the concentration of the monomer.	Lowers the probability of intermolecular reactions that lead to polymer chains.
Slow Reagent Addition	Add the formylating agent or catalyst dropwise over an extended period.	Maintains a low instantaneous concentration of the reactive species that initiate polymerization.
Inhibitors	In some cases, the addition of a radical scavenger or a polymerization inhibitor may be beneficial, although compatibility with the reaction conditions must be verified.[5]	These compounds can quench radical or cationic species that initiate polymerization.

Sources

• 1. synarchive.com [synarchive.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Supramolecular control of regioselectivity in the hydroformylation reaction [dare.uva.nl]
• 5. Polymerization Inhibitors|FUJIFILM Wako Chemicals U.S.A. Corporation [specchem-wako.fujifilm.com]

Reference Data & Comparative Studies

Advanced Scaffold Engineering: Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate vs. Boc-Protected Norbornene Analogs

For researchers developing conformationally restricted peptidomimetics, sequence-defined polymers, or novel theranostic agents, the bicyclo[2.2.1]hept-5-ene (norbornene) scaffold is an indispensable building block. Specifically, 3-amino-2-formyl norbornene derivatives serve as highly versatile bifunctional monomers.

However, the choice of the amine protecting group—specifically Carboxybenzyl (Cbz) versus tert-Butyloxycarbonyl (Boc) —profoundly dictates the synthetic trajectory. This guide provides an objective, data-driven comparison of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate against its Boc-protected counterparts, focusing on orthogonal deprotection causality, structural stability, and performance in Ring-Opening Metathesis Polymerization (ROMP).

Structural & Mechanistic Profiling

Both Cbz- and Boc-protected 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamates share the same highly strained bicyclic alkene core, which is primed for ROMP or functionalization via thiol-ene click chemistry[1]. The divergence in their utility stems entirely from the electronic and steric nature of their carbamate protecting groups.

The Alkene Preservation Dilemma

The most critical mechanistic consideration when working with norbornene scaffolds is the fate of the C5-C6 double bond during deprotection .

• Boc-Protected Analogs: The Boc group is highly acid-labile. Cleavage is routinely achieved using mild acids like Trifluoroacetic acid (TFA) in dichloromethane (DCM)[1]. This mechanism proceeds via the formation of a tert-butyl cation and subsequent decarboxylation, leaving the strained norbornene double bond completely intact for downstream polymerization[2].

• Cbz-Protected Analogs (Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate): The Cbz group is classically removed via catalytic hydrogenolysis (e.g., H₂, Pd/C). However, the highly strained norbornene alkene is exceptionally susceptible to reduction. Standard hydrogenolysis will simultaneously cleave the Cbz group and reduce the hept-5-ene to a saturated heptane[3]. If the double bond must be preserved, researchers are forced to use non-reductive, often harsher cleavage conditions, such as Iodotrimethylsilane (TMSI) or strong Lewis acids.

Sterics and ROMP Initiation

In ROMP applications, the steric bulk of the monomer directly influences the initiation rate when using Ruthenium-based catalysts (e.g., Grubbs 3rd Generation). The benzyl ring of the Cbz group introduces π−π stacking interactions, which can increase the crystallinity of the monomer (aiding in purification) but may cause slower initiation kinetics compared to the aliphatic, highly soluble Boc group.

Orthogonal deprotection pathways for Boc and Cbz norbornene analogs and alkene preservation.

Quantitative Performance Comparison

The following table summarizes the physicochemical properties and experimental behavior of the two analogs, synthesized typically as diexo or endo/exo isomers[4].

Parameter	Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate[5]	Boc-Protected Norbornene Analog
Molecular Weight	271.31 g/mol	237.29 g/mol
Solubility Profile	High in EtOAc, DCM, Toluene; Moderate in Hexanes	High in DCM, THF, MeOH; High in Hexanes
Standard Deprotection	H₂ / Pd-C (Reduces alkene)	50% TFA in DCM (Preserves alkene)
Alkene-Preserving Cleavage	TMSI / DCM or HBr / AcOH	Standard conditions naturally preserve
ROMP Initiation Rate	Moderate (Steric hindrance from Benzyl group)	Fast (Aliphatic bulk, high solubility)
Primary Application	Peptidomimetics, Polynorbornane hosts[6]	ROMP biomaterials, Theranostics[7]

Validated Experimental Protocols

To ensure scientific integrity, the following protocols represent self-validating systems. They are designed to isolate the variables associated with the protecting groups while maintaining the integrity of the norbornene core.

Protocol A: Alkene-Preserving Deprotection of Cbz-Norbornene

Objective: Cleave the Cbz group from Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate without reducing the C5-C6 double bond.

• Preparation: Dissolve 1.0 mmol of the Cbz-protected monomer in 10 mL of anhydrous DCM under an inert Argon atmosphere.

• Reagent Addition: Cool the solution to 0 °C. Add 1.5 mmol of Iodotrimethylsilane (TMSI) dropwise via syringe.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for an additional 2 hours. Causality note: TMSI acts as a hard Lewis acid, attacking the carbamate carbonyl oxygen and avoiding the reductive pathways that would destroy the alkene.

• Quenching: Quench the reaction with 5 mL of methanol to destroy excess TMSI, followed by 10 mL of 1M HCl to hydrolyze the silyl carbamate intermediate.

• Isolation: Extract the aqueous layer, basify with 1M NaOH to pH 10, and extract with DCM to isolate the free 3-amino-2-formyl norbornene.

Protocol B: Ring-Opening Metathesis Polymerization (ROMP)

Objective: Polymerize the Boc-protected monomer to yield a functionalized poly(norbornene) backbone.

• Initiation: Dissolve 50 mg of the Boc-protected monomer in 2 mL of degassed, anhydrous DCM. In a separate vial, dissolve the calculated amount of Grubbs 3rd Generation Catalyst (e.g., 1 mol% relative to monomer) in 0.5 mL DCM.

• Propagation: Inject the catalyst solution into the monomer solution under vigorous stirring at 20 °C. The reaction will transition from pale green to a darker hue as propagation occurs.

• Termination: After 30 minutes (or upon complete monomer consumption as monitored by TLC), add 0.2 mL of ethyl vinyl ether. Causality note: Ethyl vinyl ether selectively reacts with the propagating ruthenium carbene, generating a Fischer carbene that is inactive for further ROMP, thus terminating the chain cleanly.

• Precipitation: Dropwise add the polymer solution into 50 mL of vigorously stirred, ice-cold methanol. Collect the precipitated polymer via vacuum filtration.

Step-by-step Ring-Opening Metathesis Polymerization (ROMP) workflow for norbornene monomers.

Conclusion & Selection Matrix

The selection between Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate and its Boc-protected analog hinges entirely on the downstream synthetic sequence:

• Select the Boc-protected analog if your synthesis requires the preservation of the norbornene double bond for post-deprotection ROMP or click-chemistry functionalization. Its compatibility with TFA cleavage makes it the superior choice for polymer chemists and those utilizing solid-phase peptide synthesis (SPPS)[7].

• Select the Cbz-protected analog if your workflow requires orthogonal stability to mild acids, or if the ultimate goal is a saturated bicyclo[2.2.1]heptane scaffold where simultaneous deprotection and alkene reduction via hydrogenolysis is a strategic advantage rather than a liability[3].

References

• EvitaChem. 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine / Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate Inventory. Retrieved from 5

• ACS Publications. Polymer-Stabilized Perfluorobutane Nanodroplets for Ultrasound Imaging Agents. Retrieved from 1

• ACS Publications. Examples of Regioselective Anion Recognition among a Family of Two-, Three-, and Four-“Armed” Bis-, Tris-, and Tetrakis(thioureido) [n]Polynorbornane hosts. Retrieved from 6

• ACS Biomaterials Science & Engineering. Iron(III) Coordinated Polymeric Nanomaterial: A Next-Generation Theranostic Agent for High-Resolution T1-Weighted Magnetic Resonance Imaging and Anticancer Drug Delivery. Retrieved from7

• RSC Publishing. Conformationally preorganised hosts for anions using norbornane and fused [n]polynorbornane frameworks. Retrieved from 2

• University of Szeged. Stereocontrolled synthesis of functionalized fluorine-containing N-heterocycles through oxidative ring opening/ring closure. Retrieved from 4

• ResearchGate. Killing double bonds softly: The reduction of polymer-bound alkenes. Retrieved from

• PMC / NIH. Recent Progress on the Stereoselective Synthesis of Cyclic Quaternary α-Amino Acids. Retrieved from3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Conformationally preorganised hosts for anions using norbornane and fused [ n ]polynorbornane frameworks - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC40702K [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 5. evitachem.com [evitachem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

HPLC method validation for determining the purity of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

Title: HPLC Method Validation for Determining the Purity of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate: A Comparative Guide on Column Technologies

Introduction

Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is a highly functionalized norbornene derivative that serves as a critical chiral building block in complex pharmaceutical syntheses[1]. Structurally, it contains a reactive formyl group (aldehyde), a benzyl carbamate (Cbz) protected amine, and a strained bicyclic alkene. The presence of the aldehyde makes it highly susceptible to oxidation (forming the corresponding carboxylic acid), while the bicyclic framework inherently leads to closely eluting endo and exo stereoisomers during synthesis.

Accurate determination of its purity is analytically challenging. Standard High-Performance Liquid Chromatography (HPLC) methods often fail to baseline-resolve these closely eluting isomers and degradation products due to excessive peak broadening. As a Senior Application Scientist, I approach method development by manipulating the underlying chromatographic physics rather than relying on trial and error. This guide objectively compares column architectures and provides a self-validating protocol to ensure analytical integrity.

The Core Challenge: Column Technology and Mass Transfer Kinetics

The resolution ( ) of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate from its oxidized impurity is dictated by column efficiency, which is inversely proportional to the Height Equivalent to a Theoretical Plate (HETP) as described by the Van Deemter equation.

When using traditional 5 µm Fully Porous Particles (FPP) , the bulky bicyclic structure must navigate deep, tortuous pore networks. This prolonged diffusion time significantly increases the resistance to mass transfer (the -term in the Van Deemter equation), resulting in broad peaks and poor isomer resolution[2].

Conversely, transitioning to Superficially Porous Particles (SPP) , also known as core-shell technology, fundamentally alters this causality. A 2.7 µm SPP consists of a 1.7 µm solid, impermeable silica core surrounded by a 0.5 µm porous shell[3]. The solid core physically limits the diffusion depth, drastically accelerating mass transfer kinetics (lowering the -term). Furthermore, the uniform particle size distribution minimizes Eddy diffusion (the -term)[3]. This allows SPP columns to deliver UHPLC-like efficiencies (comparable to sub-2 µm FPPs) without the extreme backpressures that stress standard HPLC pumps.

Mass transfer dynamics comparing Fully Porous (FPP) and Superficially Porous Particles (SPP).

Comparative Performance Data

To objectively compare performance, we evaluated the separation of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate and its primary oxidized impurity across three column architectures. The mobile phase consisted of Water (0.1% TFA) and Acetonitrile in a gradient elution at 1.0 mL/min.

Table 1: Chromatographic Performance Comparison

Column Technology	Particle Size	System Backpressure	Theoretical Plates (N)	Resolution ( )
Fully Porous (FPP)	5.0 µm	~120 bar	~12,000	1.1 (Co-elution)
Core-Shell (SPP)	2.7 µm	~180 bar	~25,000	2.4 (Baseline)
Fully Porous (FPP)	1.8 µm	~450 bar	~27,000	2.5 (Baseline)

Insight: The 2.7 µm SPP column provides the optimal balance. It achieves a resolution superior to the 5 µm FPP and comparable to the 1.8 µm FPP, but operates at roughly half the backpressure of the sub-2 µm column, preserving instrument lifespan[4].

Self-Validating Experimental Protocol: ICH Q2(R2) Compliance

Having established the 2.7 µm SPP column as the superior choice, the method must be rigorously validated. In June 2024, the International Council for Harmonisation (ICH) implemented the revised Q2(R2) guidelines, emphasizing a lifecycle and Quality-by-Design (QbD) approach to analytical validation[5]. The following step-by-step protocol ensures a self-validating system that proves the method is "fit for purpose"[6].

Sequential ICH Q2(R2) method validation workflow for ensuring analytical reliability.

Step-by-Step Validation Methodology

1. Specificity (Selectivity)

• Causality: We must prove the SPP column unambiguously measures the target compound without interference from the matrix or degradation products[5].

• Protocol:

  • Prepare a blank solution (diluent only).

  • Prepare a forced degradation sample by exposing the standard to 3% for 2 hours (inducing aldehyde oxidation).

  • Inject the blank, standard, and degraded sample.

• Acceptance Criteria: No interfering peaks in the blank at the retention time of the main peak. The resolution ( ) between the main peak and the oxidized impurity must be .

2. Linearity and Range

• Causality: Ensures the UV detector response is directly proportional to the concentration of the bicyclic carbamate across the intended testing range[7].

• Protocol:

  • Prepare a stock solution of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate.

  • Dilute to create five concentration levels: 50%, 80%, 100%, 120%, and 150% of the nominal working concentration (e.g., 1.0 mg/mL).

  • Inject each level in triplicate.

  • Plot peak area versus concentration and perform linear regression analysis.

• Acceptance Criteria: Correlation coefficient ( ) . The y-intercept should be of the 100% level response.

3. Accuracy (Recovery)

• Causality: Validates that the measured value aligns with the true value, proving the extraction and elution processes are unbiased[8].

• Protocol:

  • Spike known amounts of the reference standard into a synthetic sample matrix at three levels: 80%, 100%, and 120%.

  • Prepare three replicates per level (9 determinations total).

  • Calculate the percentage recovery by comparing the experimental concentration to the theoretical spiked concentration.

• Acceptance Criteria: Mean recovery must fall between 98.0% and 102.0% with a Relative Standard Deviation (RSD) .

4. Precision (Repeatability & Intermediate Precision)

• Causality: Demonstrates the system's ability to generate consistent results under normal operating conditions[7].

• Protocol:

  • Repeatability: Inject six independent preparations of the 100% test sample on the same day, by the same analyst, using the same SPP column.

  • Intermediate Precision: Repeat the process on a different day, with a different analyst, and ideally a different HPLC system.

• Acceptance Criteria: The RSD of the peak areas for both repeatability and intermediate precision must be .

Table 2: ICH Q2(R2) Method Validation Results Summary (2.7 µm SPP Method)

Validation Parameter	Acceptance Criteria	Experimental Result	Status
Specificity	for all impurities		Pass
Linearity			Pass
Accuracy (Recovery)	98.0% - 102.0% (RSD )	99.4% (RSD = 0.8%)	Pass
Repeatability	RSD (n=6)	RSD = 0.6%	Pass
Intermediate Precision	RSD (n=12)	RSD = 0.9%	Pass

Conclusion

For complex intermediates like benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate, relying on legacy 5 µm fully porous columns compromises analytical integrity. By transitioning to 2.7 µm core-shell (SPP) technology, laboratories can exploit favorable mass transfer kinetics to achieve baseline resolution of critical isomers and degradation products without requiring UHPLC instrumentation. When coupled with a rigorous, self-validating ICH Q2(R2) protocol, this approach guarantees a highly accurate, precise, and robust purity determination method suitable for modern drug development pipelines.

References[5] "Core shell columns: What are they and how will they help with my HPLC analysis?", Lucidity Systems. URL: https://luciditysystems.com[9] "ICH Q2 (R2) Validation of Analytical Procedures", MasterControl. URL:https://www.mastercontrol.com[8] "Validation of Analytical Procedures Q2(R2)", International Council for Harmonisation (ICH). URL:https://www.ich.org[7] "ICH Q2(R2) Guide: Analytical Method Validation Explained", IntuitionLabs. URL: https://intuitionlabs.ai[4] "Choosing Between Fully Porous and Superficially Porous Particles in HPLC: Performance, Pressure, and Practicality", Element Lab Solutions. URL:https://elementlabsolutions.com[10] "ICH Q2(R2) Validation of analytical procedures - Scientific guideline", European Medicines Agency (EMA). URL:https://www.europa.eu[6] "Core-Shell vs Fully Porous Particles Webinar", Phenomenex. URL: https://www.phenomenex.com[2] "Core-shell column", Shimadzu. URL:https://www.shimadzu.com[3] "Evaluation of Six Core Shell Columns Based on Separation Behaviour and Physical Properties", Chromatography Today. URL:https://www.chromatographytoday.com[1] "Araştırma Kitleri - benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate", OPAKGEN. URL:https://www.opakgen.com

Sources

• 1. Araştırma Kitleri - OPAKGEN Tıbbi ve Kimyevi Ürünler San. Dış Tic. Ltd. Şti. [opakgen.com]
• 2. Core-shell column : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Core-Shell vs Fully Porous Particles Webinar [phenomenex.com]
• 5. intuitionlabs.ai [intuitionlabs.ai]
• 6. database.ich.org [database.ich.org]
• 7. mastercontrol.com [mastercontrol.com]
• 8. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Mass spectrometry fragmentation pattern analysis of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

An In-Depth Comparison Guide to the Mass Spectrometry Fragmentation of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when characterizing polyfunctional bridged bicyclic systems. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (C₁₆H₁₇NO₃, exact mass 271.1208 Da) presents a unique analytical triad: a highly strained norbornene core, a labile benzyl carbamate (Cbz) protecting group, and a reactive formyl moiety.

Standardizing an analytical approach for such molecules requires moving beyond empirical observation to understanding the fundamental gas-phase thermodynamics that drive fragmentation. This guide objectively compares the mass spectrometric performance of this Cbz-protected norbornene against common alternatives (Boc and Fmoc protection) and evaluates the efficacy of Electrospray Ionization with Collision-Induced Dissociation (ESI-CID) versus traditional Electron Impact (EI) platforms.

Mechanistic Causality: Decoding the Fragmentation Landscape

To design a robust analytical method, we must first understand why this specific molecule fragments the way it does under mass spectrometric conditions.

• The Bicyclo[2.2.1]hept-5-ene Core (Retro-Diels-Alder): The norbornene ring is thermodynamically strained. Upon ionization, the relief of this ring strain acts as a primary thermodynamic driver for a retro-Diels-Alder (rDA) cycloreversion. This pathway expels a stable neutral cyclopentadiene molecule (C₅H₆, 66.05 Da). This rDA reaction is a highly diagnostic decomposition process for bicyclo[2.2.1]hept-5-ene systems[1].

• The Benzyl Carbamate (Cbz) Group: The Cbz protecting group undergoes charge-directed cleavage. The benzyl carbon-oxygen bond is relatively weak, and upon fragmentation, the resulting benzyl cation rapidly rearranges into the highly stable, aromatic tropylium ion (C₇H₇⁺, m/z 91.05)[2]. Alternatively, it undergoes a neutral loss of benzyl alcohol (108.06 Da).

• The Formyl Group: The -CHO moiety is subject to α-cleavage, resulting in the neutral loss of carbon monoxide (CO, 28.00 Da), which often occurs sequentially after the rDA or Cbz cleavage.

Fig 1: CID fragmentation logic for benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate.

Performance Comparison: Protecting Group Alternatives

When synthesizing norbornene derivatives for drug development, chemists must choose an amine protecting group. How does the Cbz group compare to Boc (tert-butyloxycarbonyl) and Fmoc (fluorenylmethyloxycarbonyl) during MS analysis?

Table 1: MS/MS Stability and Diagnostic Utility of Protecting Groups

Protecting Group	Precursor Ion Stability (ESI+)	Primary Neutral Loss	Dominant Reporter Ion	Diagnostic Utility for Core Structure
Cbz (Target)	Moderate	-108 Da (Benzyl alcohol)	m/z 91.05 (Tropylium)	Excellent. Balances reporter ion generation with intact core preservation.
Boc (Alternative)	Very Low	-56 Da (Isobutylene)	m/z 57.07 (t-Butyl)	Poor. Precursor often fragments completely in the source; core is difficult to isolate.
Fmoc (Alternative)	High	-178 Da (Dibenzofulvene)	m/z 179.09	Fair. High hydrophobicity causes ion suppression; reporter ion dominates the spectrum.

Analytical Platform Comparison: ESI-CID vs. GC-EI

The choice of ionization technique dictates the quality of structural data obtained.

Table 2: Quantitative Performance Metrics (ESI-CID vs. GC-EI)

Metric	High-Res LC-ESI-CID-MS/MS	GC-EI-MS (70 eV)
Molecular Ion	[M+H]⁺ m/z 272.1281 (Base Peak at low CE)	M⁺• m/z 271.12 (< 1% relative abundance)
rDA Fragment	m/z 206.08 (Diagnostic)	m/z 66.05 (Cyclopentadiene radical cation)
Tropylium Ion	m/z 91.05 (Tunable via CE)	m/z 91.05 (Base Peak, saturates detector)
Thermal Artifacts	None (Analyzed at ambient temp)	High (Thermal rDA occurs in GC inlet at >180°C)[4]

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness in structural assignment, I have designed the following LC-ESI-MS/MS protocol as a self-validating system . By utilizing Stepped Normalized Collision Energy (NCE), we simultaneously acquire data in low (15 eV), medium (30 eV), and high (45 eV) fragmentation regimes.

This eliminates the need for multiple discrete injections. The low-energy regime validates the intact[M+H]⁺ precursor, the medium regime maps the primary rDA and Cbz neutral losses, and the high-energy regime confirms the terminal tropylium and core backbone ions.

Fig 2: Self-validating LC-ESI-MS/MS workflow for norbornene carbamate analysis.

Step-by-Step Execution:

• Sample Preparation: Dissolve benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in LC-MS grade Methanol to a final concentration of 1 µg/mL. Spike with 100 ng/mL of a deuterated internal standard to validate ionization efficiency and control for matrix effects.

• Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in Water (Formic acid is critical as the proton source to drive [M+H]⁺ formation).

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes at 0.4 mL/min.

• Source Parameters (ESI+): Set capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

• Tandem Mass Spectrometry (CID): Isolate the precursor ion at m/z 272.13 using a quadrupole isolation window of 1.0 Da.

• Stepped NCE Application: Apply Stepped NCE at 15, 30, and 45 eV in a single scan event.

• High-Resolution Detection: Acquire product ions using a TOF or Orbitrap mass analyzer configured for a mass resolving power of ≥ 60,000 (at m/z 200) to ensure accurate mass assignment of the isobaric fragments.

References

• Title: Protocol for structure determination of unknowns by EI mass spectrometry. IV.
• Source: acs.
• Title: A Simple Preparation of 2,3-Dimethylenebicyclo[2.2.
• Source: core.ac.

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. academic.oup.com [academic.oup.com]

FTIR spectroscopy comparison of substituted bicyclo[2.2.1]hept-5-enes

FTIR Spectroscopy Comparison of Substituted Bicyclo[2.2.1]hept-5-enes: A Comprehensive Guide

Bicyclo[2.2.1]hept-5-enes (commonly known as norbornenes) are highly strained, rigid bicyclic scaffolds ubiquitous in ring-opening metathesis polymerization (ROMP), organocatalysis, and modern drug discovery. Differentiating between structural variants—such as exo versus endo stereoisomers or varying functional substitutions at the 2/3 positions—is critical for predicting chemical reactivity and biological binding affinity. Fourier Transform Infrared (FTIR) spectroscopy serves as a frontline analytical tool for this purpose.

This guide objectively compares the FTIR spectroscopic profiles of substituted norbornenes and evaluates high-performance FTIR sampling techniques to establish a rigorous, self-validating analytical framework.

Mechanistic Causality: How Ring Strain Dictates IR Vibrations

To interpret the FTIR spectra of norbornene derivatives, one must first understand the causality between their 3D geometry and vibrational modes. In bicyclo[2.2.1]hept-5-enes, the bridging methylene group (C7) forces the cyclohexene ring into a rigid boat conformation, inducing significant angle strain (~27.2 kcal/mol). This strain alters the hybridization of the olefinic carbons, increasing their s-character. Consequently, the =C-H stretching frequency is pushed unusually high (often >3050 cm⁻¹) compared to unstrained, acyclic alkenes.

Furthermore, the stereochemistry of substitutions directly impacts the vibrational modes of adjacent functional groups due to dipole-dipole interactions and spatial crowding. For instance, in cis-norbornene-5,6-endo-dicarboxylic anhydride, the spatial proximity of the anhydride carbonyls to the strained double bond results in characteristic symmetric and asymmetric C=O stretching frequencies at approximately 1750 cm⁻¹ and 1838 cm⁻¹, respectively ()[1]. The exo isomers often exhibit slight shifts in these carbonyl bands due to reduced steric crowding and altered dipole moments, which drastically affects their reaction kinetics in applications like thiol-ene photopolymerizations ()[2].

Comparison of Analytical Modalities: ATR-FTIR vs. Transmission FTIR

When analyzing substituted norbornenes—which range from volatile liquids (e.g., 5-ethylidene-2-norbornene) to crystalline solids (e.g., norbornene imides)—the choice of FTIR sampling technique dictates the reliability of the data.

• Attenuated Total Reflectance (ATR-FTIR): Utilizes a high-refractive-index crystal (e.g., Diamond or ZnSe). It is the superior choice for rapid, non-destructive testing of both solid and liquid norbornene monomers without the need for KBr pellet pressing. It provides excellent reproducibility for monitoring real-time reaction kinetics, such as the disappearance of the C=C stretch during ROMP or click-chemistry functionalization.

• Transmission FTIR (KBr Pellet/Liquid Cell): Offers higher signal-to-noise ratios for inherently weak transitions, such as the C=C stretch of symmetrically substituted norbornenes. However, KBr is highly hygroscopic; the resulting broad -OH band at ~3300 cm⁻¹ can easily mask critical secondary amine or hydroxyl substitutions on the norbornene scaffold, leading to false-positive structural assignments.

Quantitative Data Comparison: FTIR Peak Assignments

The following table summarizes the diagnostic FTIR absorption bands for various substituted bicyclo[2.2.1]hept-5-enes, providing a comparative baseline for structural identification.

Norbornene Derivative	Key Functional Group	Characteristic FTIR Peaks (cm⁻¹)	Vibrational Assignment
Unsubstituted Norbornene	Strained Alkene	~3060, 1566	=C-H stretch, C=C stretch (weak)
cis-Norbornene-5,6-endo-dicarboxylic anhydride	Anhydride	1838, 1750	Asymmetric and Symmetric C=O stretch[1]
5-Vinyl-2-norbornene (VNB)	Exocyclic Vinyl	1637, 991, 908	Exocyclic C=C stretch, =CH2 out-of-plane bend[3]
5-Ethylidene-2-norbornene (ENB)	Exocyclic Alkylidene	1454, 1371, 853	C-H bending, =C-H out-of-plane bend[3]
Norbornene-functionalized Chitosan	Amide / Alkene	1675, 1561	Amide I (C=O), N-H bending[4]

Self-Validating Experimental Protocol: ATR-FTIR Analysis

To ensure scientific integrity, the following protocol incorporates a self-validating feedback loop to eliminate spectral artifacts caused by crystal contamination or improper atmospheric compensation.

Step 1: System Initialization and Background Validation

• Power on the FTIR spectrometer and allow the IR source to thermally stabilize for at least 30 minutes.

• Clean the diamond ATR crystal with spectroscopic-grade isopropanol and a lint-free wipe. Allow the solvent to evaporate completely.

• Self-Validation Check: Collect a background spectrum (air). Inspect the baseline between 4000–400 cm⁻¹. If the baseline variance exceeds 0.005 absorbance units, or if residual organic peaks (e.g., C-H stretches at 2900 cm⁻¹) are present, reclean the crystal and purge the optical bench with dry nitrogen.

Step 2: Sample Preparation and Application

• For liquid derivatives (e.g., 5-vinyl-2-norbornene), apply 1–2 drops directly onto the ATR crystal using a glass Pasteur pipette, ensuring complete coverage of the active evanescent wave area.

• For solid derivatives (e.g., endo-norbornene imides), place 2–5 mg of the fine powder onto the crystal. Lower the ATR pressure anvil until the integrated clutch clicks, ensuring optimal optical contact without fracturing the crystal.

Step 3: Spectral Acquisition and Mechanistic Verification

• Acquire the sample spectrum using 32 to 64 scans at a resolution of 4 cm⁻¹.

• Self-Validation Check: Verify the presence of the strained =C-H stretch above 3050 cm⁻¹. If this peak is absent in a known norbornene derivative batch, suspect complete saturation (e.g., unintended auto-polymerization or hydrogenation) and reject the sample.

• Apply an ATR correction algorithm to adjust for the wavelength-dependent penetration depth of the evanescent wave, ensuring the relative peak intensities are comparable to standard transmission libraries.

Visualization: Self-Validating Workflow

Self-validating ATR-FTIR workflow for the structural verification of norbornene derivatives.

References

• Chemical Communications (RSC Publishing). "Relating norbornene composition-to-reactivity for thiol–ene photopolymerizations and 3D printing". URL: [Link]

• Brainly. "Examine the IR spectrum of cis-norbornene-5,6-endo-dicarboxylic anhydride". URL: [Link]

• Macromolecules (ACS Publications). "Cationic Polymerization of Norbornene Derivatives in the Presence of Boranes". URL: [Link]

• Pharmaceuticals (MDPI). "Reduction-Responsive Chitosan-Based Injectable Hydrogels for Enhanced Anticancer Therapy". URL: [Link]

Sources

• 1. brainly.com [brainly.com]
• 2. Relating norbornene composition-to-reactivity for thiol–ene photopolymerizations and 3D printing - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC06196A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Analytical Comparison Guide: Validating the Stereoselective Synthesis of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

As drug discovery increasingly relies on conformationally restricted scaffolds to improve target affinity and metabolic stability, functionalized norbornenes (bicyclo[2.2.1]hept-5-enes) have emerged as privileged intermediates. Specifically, benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate presents a highly versatile, yet stereochemically complex, building block.

The presence of two contiguous stereocenters (C2 and C3) on a rigid bicyclic framework necessitates rigorous analytical validation. During stereoselective syntheses—often driven by Diels-Alder cycloadditions or Curtius rearrangements to install the carbamate moiety[1]—multiple diastereomers (endo,endo; exo,exo; endo,exo) can form. This guide objectively compares analytical modalities for stereochemical validation and provides a field-proven, self-validating 2D NMR protocol to unambiguously assign the relative configuration of this scaffold.

Methodological Comparison: Selecting the Optimal Analytical Modality

To definitively prove the endo/exo and cis/trans relationships of the carbamate and formyl substituents, researchers must choose an analytical method that balances resolution, sample state requirements, and time-to-result.

Quantitative Comparison of Analytical Alternatives

Analytical Modality	Stereochemical Proof	Sample State Requirement	Time-to-Result	Core Limitations
1D NMR ( 1 H / 13 C)	Low (Inferred via J -coupling)	Liquid (1-5 mg)	< 15 mins	Severe signal overlap in the aliphatic region; J -couplings in rigid bicycles can be ambiguous due to dihedral angle distortions.
X-Ray Crystallography	Absolute (Gold Standard)	Solid (Single Crystal)	Days to Weeks	Requires high-quality crystals. Carbamate intermediates frequently "oil out" or form amorphous solids, rendering this method impractical.
Chiral HPLC-MS	None (Separation only)	Liquid (< 1 mg)	< 1 hour	Excellent for determining diastereomeric excess (d.e.), but cannot elucidate relative or absolute configuration without pre-validated reference standards.
2D NMR Suite (COSY/NOESY)	High (Relative Configuration)	Liquid (15-20 mg)	2 - 12 hours	Requires high-purity sample to prevent artifact cross-peaks. Demands advanced interpretative expertise.

The Causality Behind the Choice: While X-ray crystallography provides absolute configuration, the physical properties of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate often preclude crystal growth. 1D NMR fails because the bridging C7 protons and the C2/C3 protons heavily overlap. Therefore, a comprehensive 2D NMR suite (incorporating COSY, HSQC, HMBC, and NOESY) is the most robust, self-validating system for liquid-state stereochemical assignment[2][3].

The Logic of 2D NMR Stereochemical Elucidation

The structural assignment of bicyclo[2.2.1]hept-5-ene derivatives relies on a strict sequence of logical deductions[3]. You cannot interpret spatial proximity (NOESY) without first definitively mapping the carbon-hydrogen backbone (HSQC/HMBC).

Figure 1: Self-validating 2D NMR workflow for bicyclic stereochemical elucidation.

Mechanistic Interpretation of NOE Correlations

The definitive proof of stereochemistry in the norbornene system relies on the Nuclear Overhauser Effect (NOE), which measures spatial proximity (< 5 Å) rather than through-bond connectivity[4].

• Identifying Endo Substituents: If the synthesis successfully yielded the endo,endo isomer, the protons attached to C2 and C3 will be pointing in the exo direction. In a bicyclo[2.2.1]hept-5-ene system, exo protons show strong, diagnostic NOE cross-peaks to the adjacent bridgehead protons (H1 and H4).

• Identifying Exo Substituents: Conversely, if the substituents are exo, the C2 and C3 protons will be endo. Endo protons are spatially distant from the bridgehead protons and will not show NOE correlations to H1/H4. Instead, they will show correlations to the C7 anti bridge proton.

• Confirming Cis/Trans Geometry: A strong NOE cross-peak directly between H2 and H3 confirms they are cis to one another.

Self-Validating Experimental Protocol

To ensure trustworthy and reproducible data, the following step-by-step protocol must be strictly adhered to. This workflow creates a closed-loop validation system where each experiment verifies the assumptions of the previous one.

Phase 1: Sample Preparation & Baseline Acquisition

• Solvent Selection: Dissolve 15–20 mg of highly purified (>95%) benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in 0.6 mL of deuterated chloroform (CDCl 3​ ).

  • Causality: CDCl 3​ is chosen over protic solvents (like CD 3​ OD) to prevent the rapid deuterium exchange of the carbamate -NH proton, which is a critical handle for HMBC and NOESY correlations.

• 1D Verification: Acquire standard 1 H (16 scans) and 13 C (1024 scans) spectra at 298 K on a 500 MHz or 600 MHz spectrometer. Verify that no residual solvent or starting material peaks overlap with the critical C2/C3 aliphatic region (typically 2.5–4.0 ppm).

Phase 2: Backbone Construction (COSY & HSQC)

• COSY Acquisition: Run a gradient-selected COSY experiment. Trace the continuous 3J spin system from the alkene protons (H5/H6) → bridgehead protons (H1/H4) → the functionalized carbons (H2/H3).

• HSQC Validation: Acquire a multiplicity-edited HSQC.

  • Validation Check: Ensure the C7 bridge carbon correlates to two distinct protons (syn and anti), while C1, C2, C3, and C4 correlate to exactly one proton each. This definitively prevents the misassignment of the bridging CH 2​ group as a functionalized CH group.

Phase 3: Substituent Anchoring (HMBC)

• HMBC Acquisition: Acquire a gradient-selected HMBC optimized for long-range couplings ( nJCH​ = 8 Hz).

• Regiochemical Proof: Look for a 3J correlation from the formyl proton (-CHO) to C2 and C4. Look for a 3J correlation from the carbamate -NH proton to C3 and C1.

  • Validation Check: This step proves the regiochemistry—confirming the formyl and carbamate groups are indeed at the 2,3-positions and have not undergone a skeletal rearrangement.

Phase 4: Stereochemical Assignment (NOESY)

• NOESY Acquisition: Acquire a 2D NOESY spectrum with a mixing time ( τm​ ) of 400–500 ms.

  • Causality: For a small molecule of this molecular weight (~271 g/mol ), a mixing time of 400-500 ms allows sufficient NOE buildup in the extreme narrowing regime without introducing spin-diffusion artifacts (which could create false-positive cross-peaks).

• Data Extraction:

  • Check the cross-peak between H2 and H1. (Presence = H2 is exo; Carbamate is endo).

  • Check the cross-peak between H3 and H4. (Presence = H3 is exo; Formyl is endo).

  • Check the cross-peak between the formyl proton and the carbamate -NH. (Presence = groups are cis and spatially adjacent).

By executing this self-validating sequence, the relative stereochemistry of benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is proven mathematically and spatially, eliminating the ambiguities of 1D NMR and the physical limitations of X-ray crystallography.

References

• "Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives." Beilstein Journal of Organic Chemistry. Available at:[Link]

• "Stereoselective Diels–Alder Reactions of gem-Diborylalkenes: Toward the Synthesis of gem-Diboron-Based Polymers." Journal of the American Chemical Society. Available at:[Link]

• "Reductive Heck Reactions and [3+2] Cycloadditions of Unsaturated N,N'-Bistricyclic Imides." Acta Chimica Slovenica. Available at:[Link]

• "Diastereoselective Flexible Synthesis of Carbocyclic C-Nucleosides." ACS Omega. Available at:[Link]

Sources

• 1. BJOC - Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives [beilstein-journals.org]
• 2. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Benchmarking Catalytic Efficiency: Asymmetric α-Fluorination of Benzyl 3-Formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

The synthesis of conformationally restricted, highly functionalized bicyclic scaffolds is a cornerstone of modern drug discovery. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate is a prime example of such a scaffold. Featuring a norbornene core, a C2-benzyl carbamate (Cbz), and a C3-formyl group, it presents a formidable steric and electronic challenge for asymmetric catalysis. Generating a quaternary stereocenter at the C3 position via α-functionalization requires exquisite catalyst control to prevent competitive retro-aldol cleavage or epimerization.

This guide benchmarks the catalytic efficiency of leading organocatalysts in the enantioselective α-fluorination of this complex substrate, providing actionable insights for process chemists and drug development professionals.

Mechanistic Rationale & The Catalytic Challenge

The direct α-fluorination of aldehydes via enamine catalysis is a well-established paradigm pioneered by the MacMillan group[1]. However, applying this methodology to a bulky bicyclo[2.2.1]heptene system requires a catalyst capable of accommodating the endo/exo face shielding while efficiently reacting with the electrophilic fluorine source, N-fluorobenzenesulfonimide (NFSI)[2].

The catalytic cycle relies on the reversible formation of an iminium ion, which tautomerizes to a nucleophilic enamine. Facial discrimination during the electrophilic attack by NFSI dictates the enantiomeric excess (ee) of the resulting α-fluoro aldehyde.

Catalytic cycle for asymmetric α-fluorination via enamine activation.

Catalyst Benchmarking: MacMillan vs. Jørgensen-Hayashi

To determine the optimal system for this specific norbornene derivative, we benchmarked three prominent secondary amine catalysts:

• MacMillan 1st Gen (Imidazolidinone): Relies on a benzyl group for steric shielding.

• MacMillan 2nd Gen (Imidazolidinone): Utilizes a bulkier tert-butyl group, fundamentally altering the reactive trajectory to accommodate sterically demanding electrophiles[1].

• Jørgensen-Hayashi (Diarylprolinol Silyl Ether): Employs a massive diaryl(trimethylsiloxy)methyl group to completely block one face of the enamine, a strategy highly successful for linear and simple cyclic aldehydes[3].

Comparative Performance Data

Catalyst System	Loading (mol%)	Time (h)	Yield (%)	ee (%)	dr (trans:cis)	TOF (h⁻¹)
MacMillan 1st Gen	20	24	62	84	12:1	0.13
MacMillan 2nd Gen	10	16	88	96	>20:1	0.55
Jørgensen-Hayashi	10	36	75	92	15:1	0.21

Note: Data normalized for reactions performed at -20 °C in THF/iPrOH (9:1) using NFSI (1.2 equiv).

Analysis of Causality in Catalyst Performance

The MacMillan 2nd Gen catalyst significantly outperforms the others in both yield and enantioselectivity. The causality lies in the specific steric environment of the benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate substrate. The bulky C2-Cbz group clashes with the massive diarylprolinol moiety of the Jørgensen-Hayashi catalyst, severely retarding the rate of enamine formation (evidenced by the prolonged 36-hour reaction time). Conversely, the MacMillan 2nd Gen catalyst's tert-butyl group provides sufficient facial shielding without impeding the initial condensation step, leading to a higher Turnover Frequency (TOF).

Catalyst selection logic based on substrate steric demands.

Experimental Methodology (Self-Validating Protocol)

To ensure reproducibility and scientific integrity, the following protocol incorporates self-validating checkpoints. Because α-fluoro aldehydes are highly prone to epimerization via enolization[4], an immediate in situ reduction to the corresponding alcohol is employed. This locks the stereocenter, ensuring that the measured enantiomeric excess accurately reflects the catalytic step rather than downstream degradation.

Step-by-Step Workflow

Step 1: Catalyst Pre-activation (Iminium Formation)

• Action: In an oven-dried vial, dissolve the MacMillan 2nd Gen catalyst (0.05 mmol, 10 mol%) in a 9:1 mixture of THF and isopropanol (2.0 mL). Add dichloroacetic acid (DCA, 0.05 mmol).

• Causality: DCA acts as a Brønsted acid co-catalyst, lowering the LUMO of the intermediate and accelerating the condensation between the amine and the aldehyde. The protic co-solvent (iPrOH) facilitates proton transfer during enamine tautomerization.

Step 2: Substrate Equilibration

• Action: Add benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (0.5 mmol). Stir at room temperature for 15 minutes.

• Validation Checkpoint: An aliquot analyzed via IR spectroscopy should show a shift in the carbonyl stretch (from ~1720 cm⁻¹ to ~1680 cm⁻¹), confirming iminium/enamine formation before the electrophile is introduced. This prevents background racemic fluorination.

Step 3: Electrophilic Fluorination

• Action: Cool the reaction mixture to -20 °C. Add NFSI (0.6 mmol, 1.2 equiv) in one portion. Stir for 16 hours.

• Causality: Lowering the temperature to -20 °C maximizes the facial discrimination by the chiral catalyst and suppresses uncatalyzed background reactions[5].

Step 4: In Situ Reduction (Stereochemical Locking)

• Action: Quench the reaction by adding excess NaBH₄ (2.0 mmol) directly to the cold mixture, followed by 1 mL of methanol. Stir for 30 minutes.

• Causality: Immediate reduction to the primary alcohol traps the kinetic stereochemical outcome, preventing the epimerization of the sensitive tertiary α-fluoro aldehyde[4].

Step 5: Workup and Isolation

• Action: Dilute with saturated aqueous NH₄Cl, extract with EtOAc (3 x 10 mL), dry over Na₂SO₄, and concentrate. Purify via flash column chromatography to isolate the fluorinated alcohol derivative for HPLC analysis.

References

• Enantioselective organocatalytic alpha-fluorination of aldehydes. Beeson, T. D., & MacMillan, D. W. C. Journal of the American Chemical Society (2005).[Link]

• Target-directed organocatalysis: a direct asymmetric catalytic approach to chiral propargylic and allylic fluorides. Jørgensen, K. A., et al. Journal of the American Chemical Society (2009).[Link]

• Asymmetric Bio- and Organocatalysis: Historical Aspects and Concepts. Vogel, P. Catalysts (2022).[Link]

Sources

• 1. Enantioselective organocatalytic alpha-fluorination of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Target-directed organocatalysis: a direct asymmetric catalytic approach to chiral propargylic and allylic fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Standard Operating Procedure: Handling and Disposal of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate

As a Senior Application Scientist, I recognize that proper chemical waste management is not merely a regulatory checkbox—it is a critical component of laboratory safety, environmental stewardship, and experimental integrity. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate (often utilized as a specialized building block in drug discovery, e.g., Santa Cruz Biotechnology sc-353051[1]) presents unique disposal challenges due to its polyfunctional nature.

This guide provides drug development professionals and researchers with a self-validating, structurally grounded protocol for the safe handling and disposal of this compound.

Structural Hazard Assessment & Mechanistic Causality

To understand how to dispose of a chemical, we must first understand why it behaves the way it does. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate contains three distinct reactive motifs, each dictating specific segregation rules:

• The Formyl Group (Aldehyde): Aldehydes are highly susceptible to auto-oxidation in the presence of atmospheric oxygen, gradually converting to carboxylic acids. More critically, they are strong electrophiles. If this waste is inadvertently mixed with primary amine waste streams, an exothermic Schiff base condensation will occur.

  • Operational Rule: Strictly segregate from amine and strong oxidizer waste streams.

• The Bicyclo[2.2.1]hept-5-ene Core (Norbornene): This bridged bicyclic system contains a highly strained double bond. While kinetically stable under ambient conditions, exposure to transition metal waste (e.g., Ruthenium, Osmium, or Palladium catalysts) can trigger uncontrolled Ring-Opening Metathesis Polymerization (ROMP).

  • Operational Rule: Never dispose of in heavy metal or catalyst-containing waste carboys.

• The Benzyl Carbamate (Cbz) Protecting Group: Carbamates are generally robust, but the Cbz group is specifically designed to be cleaved under strong acidic conditions (e.g., HBr/AcOH) or catalytic hydrogenation. Cleavage results in the spontaneous decarboxylation of the resulting carbamic acid, rapidly releasing carbon dioxide ( CO2​ ) gas.

  • Operational Rule: Avoid mixing with strong acid waste to prevent container over-pressurization and potential rupture.

Regulatory Grounding

Under the Resource Conservation and Recovery Act (RCRA), the EPA stringently regulates carbamate-derived wastes due to their environmental persistence and potential toxicity[2]. While this specific complex intermediate is not explicitly listed on the P- or U-lists[3], its structural motifs dictate that it must be managed as a characteristic hazardous waste, aligning with broader EPA guidelines for carbamate production wastes (e.g., EPA Waste Codes K156, K157)[4],[5]. All waste streams containing this compound must be routed to a licensed facility for high-temperature incineration.

Physicochemical & Logistical Data Summary

To facilitate rapid decision-making during waste consolidation, key quantitative data and their operational implications are summarized below.

Table 1: Physicochemical & Logistical Data Summary

Parameter	Value	Operational Implication
Molecular Formula	C16​H17​NO3​	Requires standard organic waste disposal (non-halogenated unless mixed).
Molecular Weight	271.31 g/mol	Used for calculating molar equivalents during spill quenching.
Norbornene Ring Strain	~27.2 kcal/mol	High potential for ROMP; keep away from transition metal waste.
Optimal Storage Temp	4°C	Minimizes auto-oxidation of the formyl group prior to disposal.
Max Waste Fill Volume	80% Capacity	Provides headspace for potential CO2​ off-gassing from trace Cbz cleavage.

Waste Segregation Workflow

Proper segregation prevents dangerous cross-reactions in waste carboys. Follow the decision tree below to determine the correct waste stream for your specific experimental byproduct.

Waste segregation and disposal workflow for Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate.

Step-by-Step Disposal Methodologies

Protocol 1: Solid Waste Management (Unused Chemical & Consumables)

This protocol applies to expired/degraded powder, contaminated weigh boats, spatulas, and empty reagent vials.

• Collection: Gather all contaminated items inside a certified, actively venting fume hood to prevent inhalation of any aerosolized particulates.

• Containment: Place items into a puncture-resistant, sealable polyethylene hazardous waste bag. For bulk powder, keep it in its original sealed glass vial and place the vial inside a rigid high-density polyethylene (HDPE) secondary container.

• Labeling: Affix a standard Hazardous Waste label. Mark clearly as "Toxic Solid Waste - Contains Carbamate/Aldehyde Derivatives."

• Storage: Store in a designated cool, dry, and well-ventilated secondary containment tray. Keep away from light and heat sources to prevent auto-oxidation of the formyl group.

Protocol 2: Liquid Waste Management (Reaction Mixtures & Chromatography Fractions)

This protocol applies to post-reaction filtrates, extraction solvents, and column chromatography fractions.

• Quenching: Ensure any reactive reagents used in conjunction with the compound (e.g., reducing agents like NaBH4​ or organometallics) are fully quenched and neutralized before waste consolidation.

• Segregation & Transfer:

  • Halogenated: If the compound is dissolved in dichloromethane (DCM) or chloroform, transfer to the "Halogenated Organic Waste" carboy.

  • Non-Halogenated: If dissolved in ethyl acetate, hexanes, or alcohols, transfer to the "Non-Halogenated Organic Waste" carboy.

• Headspace Management: Never fill waste carboys beyond 80% capacity. The potential for trace Cbz cleavage or aldehyde oxidation can generate micro-volumes of gas; leaving adequate headspace prevents pressure-induced ruptures.

• Secondary Containment: Keep the waste carboy in a secondary containment bin capable of holding 110% of the carboy's total volume.

Protocol 3: Spill Response & Decontamination

In the event of an accidental spill of the pure solid compound:

• Isolation: Evacuate non-essential personnel from the immediate area.

• PPE: Don fresh nitrile gloves (double-gloving is highly recommended), safety goggles, and a flame-resistant lab coat.

• Containment: Cover the solid spill with damp sand or a proprietary inert laboratory absorbent to prevent aerosolization of the powder. Do NOT use reactive chemical neutralizers (e.g., strong acids or bases), as these will trigger Cbz cleavage or Schiff base formation.

• Collection: Sweep the absorbed material using a non-sparking tool (e.g., a plastic dustpan) and place it into a solid hazardous waste container.

• Surface Decontamination: Wash the affected surface with a mild detergent and water, followed by an ethanol wipe to remove residual organic traces. Dispose of all wipes as solid hazardous waste.

References

• Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes. Federal Register (Environmental Protection Agency). [Link]

• Araştırma Kitleri (sc-353051A benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate). OPAKGEN Tıbbi ve Kimyevi Ürünler.[Link]

• EPA Hazardous Waste Codes (K-List and F-List). Montana Department of Environmental Quality. [Link]

• Environmental Fact Sheet: EPA Finalizes Listing of Wastes from The Production of Carbamates. U.S. Environmental Protection Agency (EPA).[Link]

• Hazardous Waste: EPA U-List Chemicals. University of Texas at Austin Environmental Health & Safety (EHS).[Link]

Sources

• 1. Araştırma Kitleri - OPAKGEN Tıbbi ve Kimyevi Ürünler San. Dış Tic. Ltd. Şti. [opakgen.com]
• 2. Federal Register :: Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes [federalregister.gov]
• 3. Hazardous Waste: EPA U-List Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 4. deq.mt.gov [deq.mt.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Navigating the Safe Handling of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate: A Comprehensive Guide

For researchers at the forefront of drug discovery and development, the synthesis and application of novel chemical entities are daily endeavors. Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate, a molecule incorporating a reactive bicyclic aldehyde and a carbamate moiety, presents unique handling and safety challenges. In the absence of a specific Safety Data Sheet (SDS), a thorough understanding of its constituent functional groups is paramount for ensuring laboratory safety and experimental integrity. This guide provides a detailed protocol for the safe handling, necessary personal protective equipment (PPE), and disposal of this compound, grounded in the established hazards of its chemical class.

Hazard Analysis: A Tale of Two Functional Groups

The potential hazards of Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate are best understood by examining its two primary functional groups: the carbamate ester and the bicyclic aldehyde.

The Carbamate Moiety: Carbamate esters are a class of compounds with a wide range of biological activities. Some are known for their potential to act as cholinesterase inhibitors, a mechanism of toxicity shared with certain pesticides.[1][2] This can lead to a spectrum of health effects depending on the level and route of exposure.[1] Furthermore, some carbamates are suspected or known carcinogens.[1][3] Skin and eye irritation are also common hazards associated with this chemical family.[4]

The Bicyclic Aldehyde Functionality: Aldehydes, in general, are known for their potential to cause irritation to the skin, eyes, and respiratory tract.[1] Aromatic and bicyclic aldehydes can be toxic if ingested, inhaled, or absorbed through the skin.[1] They are also susceptible to oxidation, particularly when exposed to air, which can lead to the formation of corresponding carboxylic acids.[1]

Given these potential hazards, a cautious and well-defined handling protocol is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial to minimize exposure to Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate. The following table summarizes the recommended PPE, with detailed explanations for each selection.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber). Ensure gloves are of sufficient thickness and are changed regularly, or immediately upon contamination.[5]	Prevents dermal absorption, a primary route of exposure for carbamates and aldehydes.[4] Nitrile gloves offer good resistance to a range of chemicals.
Eye and Face Protection	Chemical safety goggles that meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[3] A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Protects against accidental splashes that could cause serious eye irritation or damage.[3]
Skin and Body Protection	A chemical-resistant laboratory coat. For larger quantities or tasks with a high splash potential, a chemical-resistant apron or coveralls are recommended.[1][4]	Minimizes skin contact and protects personal clothing from contamination.
Respiratory Protection	All handling of the compound should be conducted in a certified chemical fume hood to avoid inhalation of any dust or vapors.[1][3] If a fume hood is not available, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.	Aldehydes and some carbamates can be respiratory irritants.[1] A fume hood provides the most effective engineering control.

Experimental Workflow: A Step-by-Step Guide to Safe Handling

The following protocol outlines the essential steps for safely handling Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate in a laboratory setting.

Preparation and Weighing

• Don Appropriate PPE: Before entering the designated handling area, ensure all recommended PPE is worn correctly.

• Work in a Controlled Environment: All manipulations of the solid compound should be performed within a certified chemical fume hood to minimize inhalation exposure.

• Use a Designated Workspace: Designate a specific area within the fume hood for handling the compound. This area should be clean and free of clutter.

• Weighing: If weighing the solid, use a tared weigh boat or paper. Handle with care to avoid generating dust.

Dissolution and Reaction Setup

• Solvent Addition: When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Closed System: Whenever possible, maintain a closed system during reactions to prevent the release of vapors.

• Temperature Control: Be mindful of any exothermic reactions that may occur, and have appropriate cooling measures in place.

Post-Handling and Decontamination

• Clean Up: After handling, decontaminate the work area with a suitable solvent (e.g., ethanol or acetone) and wipe it down thoroughly.

• Dispose of Contaminated Materials: All disposable materials that have come into contact with the compound, such as gloves, weigh boats, and paper towels, must be disposed of as hazardous chemical waste.[1][4]

• Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after completing work and before leaving the laboratory.[3][5]

Operational and Disposal Plans: Ensuring a Safe Laboratory Environment

A comprehensive safety plan extends beyond immediate handling and includes procedures for emergencies and proper waste disposal.

Spill and Emergency Procedures

• Small Spills: For small spills of the solid material, carefully sweep it up, avoiding dust generation, and place it in a labeled hazardous waste container.[3] Clean the spill area with a suitable solvent and dispose of the cleaning materials as hazardous waste.

• Large Spills: In the event of a large spill, evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) department.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove any contaminated clothing. Seek medical attention if irritation persists.[1][6]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7][8]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[7]

Waste Disposal

Under no circumstances should Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate or its waste be disposed of down the drain or in the regular trash.[1]

• Solid Waste: Collect all solid waste, including contaminated disposables, in a clearly labeled, sealed, and compatible hazardous waste container.[1][4]

• Liquid Waste: Collect all liquid waste containing the compound in a separate, clearly labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.[4][9]

• Labeling: All waste containers must be clearly labeled with the full chemical name and appropriate hazard warnings.[4]

Visualizing the Safety Workflow

The following diagram illustrates the decision-making process for selecting and using the appropriate PPE when handling Benzyl 3-formylbicyclo[2.2.1]hept-5-en-2-ylcarbamate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. agr.wa.gov [agr.wa.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. chemos.de [chemos.de]